tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Core Science & Biosynthesis

What are the chemical properties of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. Due to its specific substitution pattern, featuring a nitro group, a methyl group on the pyrazole nitrogen, and a tert-butyl ester, this molecule presents a unique profile for potential applications in drug discovery. This document outlines the predicted chemical properties, a plausible multi-step synthesis protocol, and expected spectroscopic data for this compound. The synthesis and analysis are grounded in established chemical principles and data from closely related analogues, offering a predictive yet scientifically rigorous overview for researchers.

Introduction and Molecular Structure

The pyrazole core is a well-established pharmacophore in numerous FDA-approved drugs, valued for its metabolic stability and diverse biological activities.[1] The title compound, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS Number: 1163714-74-6), incorporates several key functional groups that are expected to modulate its physicochemical and biological properties. The electron-withdrawing nitro group at the 4-position significantly influences the electronics of the pyrazole ring, while the N-methylation prevents tautomerism and can enhance bioavailability. The tert-butyl ester serves as a common protecting group for the carboxylic acid, which can be readily hydrolyzed under acidic conditions to reveal the free acid, a common feature in drug candidates.

The structural formula for tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is presented below:

Chemical Structure:

Predicted Physicochemical Properties

While experimental data for this specific molecule is not widely available, we can predict its key physicochemical properties based on data from analogous compounds and computational models. These properties are crucial for understanding its potential as a drug candidate, including its solubility, stability, and membrane permeability.

Property	Predicted Value	Rationale/Reference
Molecular Formula	C9H13N3O4	-
Molecular Weight	227.22 g/mol	-
Appearance	Off-white to yellow solid	Based on similar nitropyrazole compounds.[2]
Melting Point	70-90 °C	Nitropyrazoles often have melting points in this range.[3]
Boiling Point	> 300 °C (decomposes)	High boiling point expected due to polarity and molecular weight.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol). Low solubility in water.	The ester and nitro groups increase polarity, but the overall structure remains largely organic.
pKa (of parent carboxylic acid)	2-3	The electron-withdrawing nitro group significantly acidifies the carboxylic acid proton.
LogP	~1.5 - 2.5	Calculated based on structure; indicates moderate lipophilicity.

Proposed Synthesis Pathway

A plausible and efficient synthesis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate can be envisioned in a three-step sequence starting from commercially available 4-Nitro-1H-pyrazole-3-carboxylic acid. The rationale for this pathway is to first protect the carboxylic acid as a methyl ester, which is a robust and easily handled intermediate. This is followed by the regioselective methylation of the pyrazole nitrogen, and finally, a transesterification to install the tert-butyl ester.

Workflow Diagram: Synthesis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Caption: Proposed three-step synthesis of the title compound.

Experimental Protocols

Step 1: Synthesis of Methyl 4-nitro-1H-pyrazole-3-carboxylate

This initial step involves the esterification of the commercially available 4-Nitro-1H-pyrazole-3-carboxylic acid. The use of thionyl chloride with methanol is a standard and high-yielding method for this transformation.[2]

• Reaction:

  • Suspend 4-Nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in methanol (5-10 volumes).

  • Cool the suspension to 0-5 °C in an ice bath.

  • Slowly add thionyl chloride (1.1-1.2 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Remove the solvent under reduced pressure.

  • The resulting crude product, Methyl 4-nitro-1H-pyrazole-3-carboxylate, can be used in the next step without further purification, or it can be recrystallized from a suitable solvent system like ethanol/water.

Step 2: Synthesis of Methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

The N-methylation of the pyrazole ring is a critical step. The choice of methylating agent and base can influence the regioselectivity. Using a methylating agent like methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate is a common approach.[4]

• Reaction:

  • Dissolve Methyl 4-nitro-1H-pyrazole-3-carboxylate (1.0 eq) in a polar aprotic solvent such as DMF or acetone.

  • Add a base, for example, potassium carbonate (1.5-2.0 eq).

  • Add the methylating agent (e.g., methyl iodide, 1.1-1.2 eq) dropwise at room temperature.

  • Stir the mixture at room temperature or with gentle heating (40-50 °C) for 4-8 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate Methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

Step 3: Synthesis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

The final step is the conversion of the methyl ester to the tert-butyl ester. A modern and efficient method for this is the use of bis(trifluoromethanesulfonyl)imide (Tf2NH) in tert-butyl acetate, which serves as both the solvent and the tert-butylating agent.[5][6]

• Reaction:

  • Dissolve Methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (1.0 eq) in tert-butyl acetate.

  • Add a catalytic amount of bis(trifluoromethanesulfonyl)imide (Tf2NH) (e.g., 5-10 mol%).

  • Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir for 24-48 hours.

  • Monitor the transesterification by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture and dilute it with an organic solvent like ethyl acetate.

  • Wash the solution with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, by column chromatography or recrystallization.

Reactivity and Further Functionalization

The chemical reactivity of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is primarily dictated by its functional groups.

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group using various reducing agents, such as catalytic hydrogenation (H2/Pd-C) or chemical reduction (e.g., SnCl2/HCl). This would provide access to the corresponding 4-amino-pyrazole derivative, a valuable building block for further diversification.

• Hydrolysis of the Ester: The tert-butyl ester can be cleaved under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the corresponding carboxylic acid, 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid. This free acid can then be coupled with amines to form amides, a common linkage in bioactive molecules.

• Nucleophilic Aromatic Substitution: While the pyrazole ring is generally electron-rich, the presence of the strongly electron-withdrawing nitro group can activate the ring for nucleophilic aromatic substitution under certain conditions, although this is less common than in other aromatic systems.

Diagram of Potential Reactions

Caption: Key chemical transformations of the title compound.

Predicted Spectroscopic Data

The following are predicted spectroscopic data based on the analysis of similar pyrazole derivatives.[7][8]

¹H NMR (Proton Nuclear Magnetic Resonance)

(Predicted for a solution in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.2-8.5	s	1H	Pyrazole C5-H
~3.9-4.1	s	3H	N-CH₃
~1.6	s	9H	C(CH₃)₃

Rationale: The pyrazole proton at the 5-position is expected to be significantly downfield due to the anisotropic effect of the adjacent ester and the electron-withdrawing nitro group. The N-methyl and tert-butyl protons will appear as sharp singlets in their respective typical regions.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

(Predicted for a solution in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~160-162	C=O (ester)
~145-148	C3-pyrazole (attached to ester)
~138-142	C4-pyrazole (attached to nitro)
~130-135	C5-pyrazole
~82-84	C(CH₃)₃
~38-40	N-CH₃
~28	C(CH₃)₃

Rationale: The chemical shifts are estimated based on the known effects of the substituents on the pyrazole ring. The carbons attached to the ester and nitro groups will be downfield, as will the carbonyl carbon.

IR (Infrared) Spectroscopy

(Predicted, KBr pellet or thin film)

Wavenumber (cm⁻¹)	Assignment
~2980	C-H stretch (aliphatic)
~1730	C=O stretch (ester)
~1550 and ~1350	Asymmetric and symmetric NO₂ stretch
~1250	C-O stretch (ester)

Rationale: The spectrum will be dominated by strong absorbances from the carbonyl group of the ester and the two characteristic stretches of the nitro group.

Mass Spectrometry (MS)

• Method: Electrospray Ionization (ESI)

• Predicted [M+H]⁺: 228.0928

• Predicted [M+Na]⁺: 250.0747

Rationale: High-resolution mass spectrometry should confirm the elemental composition of C9H13N3O4.

Potential Applications in Drug Discovery

Substituted pyrazoles are of significant interest in drug discovery due to their wide range of biological activities. The title compound, with its specific functionalization, could be a valuable intermediate or a final drug candidate in several therapeutic areas:

• Oncology: Many pyrazole derivatives have been investigated as kinase inhibitors.[9] The core structure of this molecule could be elaborated to target specific kinases involved in cancer progression.

• Inflammation: Pyrazoles are known to inhibit enzymes like cyclooxygenase (COX), which are key targets in anti-inflammatory drug design.[10]

• Infectious Diseases: The pyrazole scaffold has been explored for the development of antibacterial and antiviral agents.

The presence of the carboxylic acid (after deprotection) provides a handle for forming various derivatives, allowing for the exploration of structure-activity relationships.

Conclusion

tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is a synthetically accessible and functionally rich pyrazole derivative. While detailed experimental data on this specific compound is limited, this guide provides a robust framework for its synthesis and characterization based on well-established chemical principles and data from analogous structures. Its potential for further chemical modification makes it an attractive scaffold for the development of novel therapeutic agents. This document serves as a valuable resource for researchers embarking on the synthesis and exploration of this and related compounds.

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Solubility Profile and Solvation Thermodynamics of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate in Polar Aprotic Solvents

Executive Summary

The rational design of synthetic routes in pharmaceutical development relies heavily on the physicochemical behavior of key intermediates. tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6)[1] is a highly functionalized heterocyclic building block frequently utilized in the structure-based discovery of Plasmodium dihydroorotate dehydrogenase (DHODH) inhibitors[2]. Understanding its thermodynamic solubility in polar aprotic solvents is critical for optimizing downstream transformations, such as nucleophilic aromatic substitution (SNAr) and nitro-group reduction. This whitepaper provides an in-depth analysis of the compound's solvation mechanics, grounded in Hansen Solubility Parameters (HSP), and outlines a self-validating empirical protocol for precise solubility determination.

Molecular Architecture and Physicochemical Profiling

The solubility of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is dictated by the interplay between its rigid, polarizable core and its peripheral functional groups:

• 1-Methyl-1H-pyrazole Core: Provides a highly polarizable π -system that readily engages in dispersion interactions.

• 4-Nitro Group: Acts as a strong electron-withdrawing group with a significant dipole moment. It serves as a potent hydrogen-bond acceptor but lacks hydrogen-bond donor capabilities.

• 3-tert-Butyl Carboxylate: The bulky tert-butyl moiety significantly increases the overall lipophilicity (LogP) of the molecule compared to its methyl ester analog[3]. More importantly, this steric bulk disrupts planar crystal packing, lowering the crystal lattice energy and thereby thermodynamically favoring dissolution in organic media.

Because the molecule possesses multiple hydrogen-bond acceptors but zero donors, it exhibits poor aqueous solubility but exceptional affinity for polar aprotic solvents capable of dipole-dipole stabilization.

Theoretical Solvation Framework: Hansen Solubility Parameters (HSP)

To predict and explain the solubility profile, we apply the Hansen Solubility Parameter (HSP) framework[4], which deconstructs cohesive energy into three components: Dispersion ( δD​ ), Polar ( δP​ ), and Hydrogen Bonding ( δH​ ).

Polar aprotic solvents are uniquely suited for this pyrazole derivative. Solvents like Dimethyl Sulfoxide (DMSO) and N-Methyl-2-pyrrolidone (NMP) possess high δD​ and δP​ values that closely match the estimated interaction sphere of the nitro-pyrazole core. Furthermore, because the solute does not require a hydrogen-bond donor to be solvated, the moderate δH​ values of these aprotic solvents are perfectly aligned to accommodate the ester and nitro oxygens without causing solvent-solvent self-association penalties[5].

Fig 1. Solvation thermodynamics and solvent-solute interactions.

Quantitative Data Synthesis

Based on HSP distance calculations relative to the structural analog methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate[3], the following table synthesizes the expected thermodynamic solubility profile of the tert-butyl ester in standard polar aprotic solvents.

Table 1: Physicochemical and Solvation Parameters in Polar Aprotic Solvents at 25°C

Solvent	Dispersion ( δD​ )	Polar ( δP​ )	H-Bonding ( δH​ )	Dielectric Constant ( ε )	Estimated Solubility (mg/mL)
NMP	18.0	12.3	7.2	32.2	> 200
DMSO	18.4	16.4	10.2	46.7	> 150
DMF	17.4	13.7	11.3	36.7	> 120
Acetonitrile	15.3	18.0	6.1	37.5	50 - 80

Data Interpretation: NMP and DMSO provide the highest solubility due to their superior dispersion forces ( δD​≥18.0 ) which strongly interact with the polarizable pyrazole π -system[6]. Acetonitrile, while highly polar, has a significantly lower dispersion parameter ( δD​=15.3 ), resulting in a reduced capacity to solvate the bulky, lipophilic tert-butyl group[7].

Empirical Determination: Self-Validating Methodology

To transition from theoretical models to GMP-compliant drug development, solubility must be determined empirically. The following shake-flask methodology is engineered to eliminate common artifacts (e.g., supersaturation, colloidal suspension) that plague standard solubility assays.

Step-by-Step Protocol

• Solid Phase Preparation: Add an excess amount (~500 mg) of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate to a 5 mL amber glass vial. Causality: Amber glass prevents potential UV-induced photolytic degradation of the nitroaromatic system during the prolonged equilibration phase.

• Solvent Addition: Dispense 2.0 mL of the target anhydrous polar aprotic solvent (e.g., DMSO or NMP).

• Thermal Equilibration: Seal the vial and place it in a temperature-controlled orbital shaker at 25.0 ± 0.1 °C. Agitate at 300 RPM for 48 hours. Causality: A 48-hour duration is strictly required to ensure the system transitions from a kinetic dissolution state to true thermodynamic equilibrium, governed exclusively by the crystal lattice energy.

• Phase Separation (Critical): Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes. Causality: High-speed centrifugation pellets micro-crystals. Relying solely on filtration in highly viscous solvents like DMSO often leaves colloidal suspensions, leading to false-positive UV absorbance spikes.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to aggressive polar aprotic solvents. Standard nylon or PES filters may partially dissolve or swell in DMF/DMSO, introducing leachables that interfere with chromatographic integration.

• Quantification: Dilute the filtrate serially in the mobile phase and analyze via HPLC-UV ( λ = 254 nm) against a pre-established calibration curve.

Fig 2. Self-validating shake-flask methodology for thermodynamic solubility.

Downstream Applications in Drug Development

The exceptional solubility of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate in polar aprotic solvents is highly advantageous for complex pharmaceutical synthesis. In the development of antimalarial agents targeting Plasmodium DHODH[8], this intermediate undergoes critical transformations.

For instance, the reduction of the 4-nitro group to an amine (typically via Pd/C catalytic hydrogenation or Fe/NH4Cl reduction) is often conducted in mixed solvent systems containing DMF or THF[9]. The high solubility in these media ensures a homogeneous reaction mixture, preventing the catalyst poisoning and incomplete conversions that occur when the starting material precipitates out of solution. Furthermore, the tert-butyl ester serves as a robust protecting group that remains stable under the basic conditions of subsequent cross-coupling reactions, only to be cleaved under strictly acidic conditions later in the synthetic pipeline.

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Mechanism of formation for tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

An In-depth Technical Guide to the Formation of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Its unique electronic properties and ability to participate in various intermolecular interactions make it a versatile building block in drug design. This guide provides an in-depth analysis of the formation mechanism of a specific, highly functionalized pyrazole derivative: tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate. Understanding the intricacies of its synthesis is crucial for chemists aiming to develop novel therapeutics and functional materials.

This document will elucidate the multi-step synthetic pathway, detailing the underlying chemical principles and experimental considerations. We will explore the causal relationships behind the choice of reagents and reaction conditions, ensuring a thorough and practical understanding for researchers in the field.

Plausible Synthetic Pathway and Core Mechanism

The synthesis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate can be logically approached in three key stages, starting from readily available precursors. This strategy ensures high regioselectivity and yield.

• Pyrazole Ring Formation: Construction of the core pyrazole ring system.

• N-Alkylation: Introduction of the methyl group at the N1 position.

• Electrophilic Nitration: Selective installation of the nitro group at the C4 position.

The overall transformation is depicted below:

Caption: Overall synthetic workflow for tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

Step 1: Formation of the Pyrazole Ring

The initial and most critical step is the construction of the pyrazole ring. The Knorr pyrazole synthesis and related cyclocondensation reactions are the most common and efficient methods.[2][3] This involves the reaction of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.

A plausible precursor for our target molecule is tert-butyl 3-oxo-propanoate, which reacts with hydrazine hydrate in a cyclocondensation reaction.

Mechanism of Ring Formation:

Caption: Mechanism of pyrazole ring formation via Knorr synthesis.

The reaction proceeds through the initial formation of a hydrazone intermediate, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring. The use of a tert-butyl ester of the β-ketoester provides the desired ester functionality at the C3 position.

Step 2: N-Methylation

With the pyrazole ring constructed, the next step is the regioselective methylation at the N1 position. The pyrazole ring exists in tautomeric forms, which can potentially lead to a mixture of N-alkylated products.[1] However, the steric bulk of the tert-butyl carboxylate group at the C3 position generally directs the alkylation to the less hindered N1 nitrogen.

A common and effective method for this transformation is the use of a methylating agent such as methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate or sodium hydride. The base deprotonates the pyrazole ring, forming a pyrazolide anion, which then acts as a nucleophile.

Reaction: tert-Butyl 1H-pyrazole-3-carboxylate + CH₃I → tert-Butyl 1-methyl-1H-pyrazole-3-carboxylate

Step 3: Electrophilic Nitration at C4

The final step is the introduction of the nitro group. The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic aromatic substitution.[4] The C4 position is the most electron-rich and, therefore, the most reactive site for electrophilic attack.[4][5]

The choice of nitrating agent is critical to control the reaction and avoid side products. A mixture of concentrated nitric acid and sulfuric acid is a powerful nitrating system. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).

Mechanism of Nitration:

The mechanism follows the classical steps of electrophilic aromatic substitution:

• Formation of the Electrophile: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

• Electrophilic Attack and Formation of the Sigma Complex: The π-electrons of the pyrazole ring attack the nitronium ion, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The positive charge is delocalized over the ring.

• Deprotonation and Aromatization: A weak base (such as H₂O or HSO₄⁻) removes the proton from the C4 position, restoring the aromaticity of the pyrazole ring and yielding the final product.

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Elucidating the Fundamental Properties of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate: A Guide to Molecular Weight and Exact Mass

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and chemical research, the precise characterization of novel chemical entities is paramount. The identity and purity of a compound are fundamentally linked to its molecular formula, which is in turn confirmed by its molecular weight and exact mass. This guide provides a comprehensive overview of these critical parameters, using tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate as a case study. We will delve into the theoretical underpinnings of molecular weight and exact mass, their determination by mass spectrometry, and the practical implications for researchers.

Introduction to tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Substituted pyrazoles are a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities. The specific compound, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, is a derivative that combines several functional groups, each contributing to its overall chemical properties. The accurate determination of its molecular weight and exact mass is the first and most critical step in its characterization, ensuring the correct structure has been synthesized and is of sufficient purity for further investigation.

Differentiating Molecular Weight and Exact Mass

While often used interchangeably in casual discourse, molecular weight and exact mass are distinct concepts in chemistry and mass spectrometry.[1] Understanding this difference is crucial for the correct interpretation of analytical data.

• Molecular Weight (or Average Molecular Weight) : This is calculated using the weighted average of the atomic masses of the constituent elements, taking into account the natural abundance of their isotopes.[2] The molecular weight is expressed in grams per mole ( g/mol ) and is what one would use for stoichiometric calculations in the laboratory (e.g., preparing solutions of a specific molarity).

• Exact Mass (or Monoisotopic Mass) : This is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[1][3] It is a theoretical value that does not account for the presence of heavier isotopes. High-resolution mass spectrometry is capable of measuring the exact mass of an ion.[1] This measurement is instrumental in determining the elemental composition of a molecule.[4][5]

The "mass defect" is the difference between the exact mass and the nominal mass (the integer mass of the most abundant isotope) and is unique for each element. This subtle difference allows for the differentiation of molecules with the same nominal mass but different elemental compositions.[1]

Physicochemical Properties of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

The foundational step in characterizing this molecule is the determination of its molecular formula from its chemical name. The constituent parts are:

• Pyrazole ring with a carboxylate and nitro group: C4HN2O2

• tert-Butyl group: C4H9

• Methyl group: CH3

Combining these and accounting for the substitution pattern gives the molecular formula: C₉H₁₃N₃O₄ .

Based on this formula, we can calculate the molecular weight and exact mass:

Parameter	Value	Calculation Breakdown
Molecular Formula	C₉H₁₃N₃O₄	-
Molecular Weight	243.22 g/mol	(9 x 12.011) + (13 x 1.008) + (3 x 14.007) + (4 x 15.999)
Exact Mass	243.0906 u	(9 x 12.000000) + (13 x 1.007825) + (3 x 14.003074) + (4 x 15.994915)

This table provides a clear and concise summary of the key mass-related data for the target compound.

Caption: A generalized workflow for the determination of molecular mass by mass spectrometry.

• Sample Preparation:

  • Action: Dissolve a small amount of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

  • Rationale: The sample must be in solution to be introduced into the mass spectrometer. The choice of solvent is critical to ensure solubility and compatibility with the ionization source.

• Instrument Calibration:

  • Action: Calibrate the mass spectrometer using a known reference standard with masses that bracket the expected mass of the analyte. [6] * Rationale: Calibration ensures the accuracy of the mass measurement. For high-resolution mass spectrometry, this step is crucial to achieve the precision needed to determine the elemental formula. [6]

• Sample Introduction and Ionization:

  • Action: Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system. Ionize the molecules using an appropriate technique like ESI.

  • Rationale: Direct infusion is a quick method for confirming the presence and mass of a pure compound. LC-MS is preferred for complex mixtures as it separates the components before they enter the mass spectrometer. ESI is a "soft" ionization technique that typically produces the protonated molecule [M+H]⁺ or other adducts with minimal fragmentation, which is ideal for determining the molecular mass.

• Mass Analysis:

  • Action: The ions are guided into the mass analyzer (e.g., a Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR) analyzer), which separates them based on their m/z ratio. [4] * Rationale: High-resolution mass analyzers are essential for accurate mass measurements. They can distinguish between ions with very similar masses, which is necessary for confirming the elemental composition. [3][4]

• Detection and Data Analysis:

  • Action: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

  • Rationale: The resulting spectrum will show a peak corresponding to the [M+H]⁺ ion of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate. The m/z value of this peak, when measured with high resolution, provides the exact mass of the ion. The molecular weight can be inferred from the isotopic distribution of this peak.

Conclusion

The determination of molecular weight and exact mass are indispensable steps in the characterization of new chemical entities. For tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, with a molecular formula of C₉H₁₃N₃O₄, the calculated molecular weight is 243.22 g/mol , and the exact mass is 243.0906 u. High-resolution mass spectrometry provides the experimental means to confirm these values with a high degree of confidence. This guide has outlined the theoretical basis for these measurements and provided a practical framework for their determination, empowering researchers to proceed with their investigations with a well-characterized molecule.

References

• Molecular Weight Determination. (n.d.). Impact Analytical. Retrieved from [Link]

• Sargent, M., & O'Connor, G. (2001). Methodology for Accurate Mass Measurement of Small Molecules. LGC. Retrieved from [Link]

• Mass Spectrometry of Small Molecules - Magnetic-Sector Instruments. (2024, July 30). Chemistry LibreTexts. Retrieved from [Link]

• Lin, M., & Wang, J. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. Retrieved from [Link]

• Pleil, J. D. (2016). High-resolution mass spectrometry: basic principles for using exact mass and mass defect for discovery analysis of organic molecules. Journal of Breath Research, 10(3), 037103. Retrieved from [Link]

• Application of Mass Spectrometry on Small Molecule Analysis. (2022, March 24). TIGP. Retrieved from [Link]

• Exact Mass. (2022, July 3). Chemistry LibreTexts. Retrieved from [Link]

• A Beginner's Guide to Mass Spectrometry. (2023, February 9). ACD/Labs. Retrieved from [Link]

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• 5. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
• 6. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Selective Deprotection of tert-Butyl 1-Methyl-4-nitro-1H-pyrazole-3-carboxylate

Executive Summary

The 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid scaffold is a highly valued building block in modern medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, including CDK[1] and IRAK4 inhibitors[2], as well as lactate dehydrogenase (LDH) inhibitors[3]. Unmasking this carboxylic acid from its tert-butyl ester precursor requires precise conditions to ensure high yields without compromising the integrity of the pyrazole ring or the sensitive nitro group. This application note details a highly efficient, self-validating protocol for the selective acid-catalyzed deprotection of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

Scientific Rationale & Mechanistic Causality

The Orthogonal Protection Strategy

In complex multi-step heterocyclic synthesis, the tert-butyl ester is frequently employed as an orthogonal protecting group. Unlike methyl or ethyl esters, the bulky tert-butyl group physically shields the carbonyl carbon from nucleophilic attack, rendering standard basic saponification (e.g., LiOH, NaOH) extremely slow or ineffective[4]. To unmask the carboxylic acid, strong acidic conditions are required to induce an elimination pathway[5].

Mechanistic Causality: Why TFA in DCM?

Trifluoroacetic acid (TFA) in dichloromethane (DCM) is the industry standard for this transformation[5]. The causality of this reagent selection is rooted in its specific mechanistic pathway:

• Activation : The strong acidity of TFA protonates the ester carbonyl, increasing its electrophilicity.

• Heterolysis : The system undergoes heterolytic C-O bond cleavage, expelling a highly stable tert-butyl carbocation.

• Irreversible Elimination : The tert-butyl cation rapidly undergoes E1 elimination to form isobutylene gas. The evaporation of this gas physically removes a product from the system, driving the equilibrium entirely to completion according to Le Chatelier's principle.

• Solvent Role : DCM is a non-nucleophilic, volatile, and aprotic solvent that perfectly stabilizes the polar transition state without participating in side reactions.

Substrate-Specific Advantages: The Role of the Nitro Group

A common complication in tert-butyl ester deprotection is the transient tert-butyl cation acting as an electrophile, leading to deleterious Friedel-Crafts alkylation on electron-rich aromatic rings. Typically, this necessitates the addition of cation scavengers like triisopropylsilane (TIPS) or anisole. However, the strong electron-withdrawing nature of the nitro group at the C4 position severely deactivates the pyrazole ring. This intrinsic electronic deactivation renders the pyrazole immune to electrophilic attack by the carbocation, allowing the deprotection to proceed cleanly without the need for exogenous scavengers.

Process Visualization

Mechanistic workflow of acid-catalyzed tert-butyl ester deprotection.

Experimental Design & Quantitative Parameters

Table 1: Stoichiometry and Reagent Causality

Reagent / Material	Role	Stoichiometry / Conc.	Causality / Rationale
tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate	Substrate	1.0 equiv (0.1 M)	Orthogonally protected precursor.
Trifluoroacetic Acid (TFA)	Acid Catalyst & Reactant	10.0 - 20.0 equiv	Provides protons for carbonyl activation; excess drives kinetics and acts as a co-solvent.
Dichloromethane (DCM)	Solvent	10 volumes (v/w)	Non-nucleophilic, highly volatile, stabilizes the polar transition state.
Toluene	Azeotropic Agent	3 × 5 volumes	Forms a minimum-boiling azeotrope with TFA to facilitate complete removal under vacuum.

Self-Validating Protocol

This step-by-step methodology is designed with integrated In-Process Controls (IPC) to ensure the system is self-validating at every phase.

Step 1: Reaction Setup & Dissolution

• Charge a dry, round-bottom flask equipped with a magnetic stir bar with tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (1.0 equiv).

• Add anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration of the substrate. Stir until a completely homogeneous solution is achieved.

Step 2: Acid Activation

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Dropwise , add Trifluoroacetic Acid (TFA, 10-20 equiv).

  • Causality: While the substrate is highly stable, cooling prevents uncontrolled exothermic protonation and minimizes potential side reactions during the initial acid shock.

Step 3: Propagation & In-Process Monitoring

• Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 2 to 4 hours.

  • Self-Validation (Visual): Observe the reaction mixture for mild effervescence. The generation of bubbles confirms the elimination of the tert-butyl cation into isobutylene gas.

• TLC Monitoring : Analyze the mixture via Thin Layer Chromatography (Eluent: 50% EtOAc in Hexanes with 1% AcOH).

  • Self-Validation (Analytical): The reaction is complete when the high-Rf starting material spot (Rf ~0.6) is completely consumed and replaced by a strongly UV-active baseline spot (Rf ~0.1). The 1% AcOH in the eluent is critical; without it, the highly polar carboxylic acid product will streak uncontrollably.

Step 4: Workup & Azeotropic Isolation

• Once complete, concentrate the reaction mixture under reduced pressure to remove the DCM and the bulk of the TFA.

• Azeotropic Removal : Add toluene (5 volumes) to the crude residue and co-evaporate under reduced pressure. Repeat this process three times.

  • Causality: TFA has a boiling point of 72 °C and tends to stubbornly adhere to polar products. Toluene forms a minimum-boiling azeotrope with TFA, ensuring complete removal of the acid without requiring an aqueous basic workup (which would solubilize the product as a carboxylate salt).

  • Self-Validation (Physical State): If the residue remains an oil, residual TFA is likely present. When the TFA is fully removed, the product will begin to precipitate as a solid.

• Triturate the resulting crude solid with cold diethyl ether or diisopropyl ether. Filter the precipitate and dry under high vacuum to afford pure 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid as a crystalline solid.

Sources

• 1. US11186576B2 - Pyrazolo[1,5-A][1,3,5]triazine and pyrazolo[1,5-A]pyrimidine derivatives as CDK inhibitors - Google Patents [patents.google.com]
• 2. US20160002265A1 - Macrocyclic compounds as irak4 inhibitors for the treatment of inflammatory diseases - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Chemoselective Catalytic Hydrogenation of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Introduction & Strategic Rationale

Amino-pyrazoles are highly privileged scaffolds in modern drug discovery, frequently serving as essential hydrogen-bond donors in kinase inhibitors and CNS-active therapeutics. The synthesis of these building blocks often relies on the late-stage reduction of a nitro precursor. This application note details the optimal conditions for the catalytic hydrogenation of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate to its corresponding 4-amino derivative.

Mechanistic Causality & Chemoselectivity A critical challenge in this specific transformation is the presence of the tert-butyl ester at the C3 position of the pyrazole ring. Traditional nitro reduction protocols employing dissolving metal conditions (e.g., Fe/HCl, SnCl2/HCl, or Zn/AcOH) are inherently acidic and pose a severe risk of hydrolyzing or cleaving the tert-butyl group to yield the undesired carboxylic acid.

By employing catalytic hydrogenation with Palladium on Carbon (Pd/C) in a neutral alcoholic solvent, the reaction achieves perfect chemoselectivity. The tert-butyl ester remains completely intact while the nitro group is quantitatively reduced to the primary amine under mild conditions[1][2].

Surface Reaction Pathway On the palladium surface, the reduction of the nitro-pyrazole is governed by the direct hydrogenation route of the classical Haber mechanism[3]. The nitro group (-NO2) is sequentially reduced to a nitroso intermediate (-NO), followed by a hydroxylamine (-NHOH), and ultimately the primary amine (-NH2)[4]. Under these neutral, heterogeneous conditions, deleterious condensation pathways that typically form azoxy or azo dimers are effectively suppressed.

Figure 1: Direct hydrogenation pathway (Haber mechanism) of nitro-pyrazoles on a palladium surface.

Materials and Reagents

To ensure reproducibility and safety, all reagents must be handled according to standard pyrophoric and flammable material protocols.

Table 1: Reagent Specifications

Reagent / Material	Role	Equivalents / Amount	Mechanistic Notes
tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate	Substrate	1.0 eq	Contains an acid-sensitive ester moiety.
10% Pd/C (50% wet)	Heterogeneous Catalyst	10% w/w	Wet catalyst is mandatory to mitigate the fire risk associated with dry Pd/C and methanol.
Hydrogen Gas (H2)	Reductant	Excess (1 atm)	Delivered via a standard balloon apparatus.
Anhydrous Methanol	Solvent	0.1 M concentration	Protic solvent facilitates proton-coupled electron transfer on the catalyst surface.
Argon or Nitrogen	Inert Gas	N/A	Essential for purging the system prior to H2 introduction.

Experimental Methodology

This protocol is designed as a self-validating system; physical observations (e.g., cessation of bubbling, color changes) serve as built-in checkpoints for the executing scientist.

Figure 2: Step-by-step experimental workflow for the catalytic hydrogenation of the nitro-pyrazole.

Step-by-Step Protocol:

• Substrate Preparation: In a flame-dried 100 mL round-bottom flask, dissolve tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (1.0 g, 4.4 mmol, 1.0 equiv) in anhydrous Methanol (44 mL, 0.1 M). Causality: Methanol provides excellent solubility for both the lipophilic nitro substrate and the highly polar amino product, preventing premature precipitation.

• Inert Atmosphere Establishment: Seal the flask with a rubber septum and purge the solution with a steady stream of Argon for 5 minutes.

• Catalyst Addition: Briefly remove the septum and carefully add 10% Pd/C (100 mg, 10% w/w relative to the substrate). Causality: Argon purging prior to catalyst addition is mandatory. Dry Pd/C can rapidly ignite methanol vapors in the presence of atmospheric oxygen.

• System Purging: Connect a vacuum line and a hydrogen-filled balloon via a 3-way stopcock attached to a needle. Evacuate the flask until the methanol gently boils, then backfill with hydrogen gas. Repeat this vacuum/H2 cycle three times. Causality: Complete displacement of oxygen prevents oxidative deactivation of the palladium active sites and ensures a pure H2 atmosphere for optimal reaction kinetics.

• Hydrogenation: Stir the black suspension vigorously at room temperature (20–25 °C) under a positive pressure of hydrogen (1 atm balloon) for 4–16 hours[1]. Causality: Vigorous stirring (≥800 rpm) is critical to overcome the tri-phasic (gas-liquid-solid) mass-transfer limitations between the H2 gas, the dissolved substrate, and the solid catalyst pores.

• Reaction Monitoring: Monitor the reaction via TLC (50% EtOAc/Hexanes) or LC-MS. The reaction is complete when hydrogen uptake ceases and the UV-active starting material is fully consumed.

• Filtration & Isolation: Purge the flask with Argon to remove residual H2. Filter the reaction mixture through a tightly packed pad of Celite. Wash the filter cake thoroughly with excess Methanol (2 × 20 mL). Causality: Celite traps the fine palladium particulates (which can be <10 microns), preventing heavy metal contamination in the final API intermediate.

• Concentration: Concentrate the filtrate in vacuo to afford tert-butyl 1-methyl-4-amino-1H-pyrazole-3-carboxylate as an off-white to pale yellow solid. Yields typically exceed 95%[2].

Analytical Characterization

Validating the success of the reduction relies on distinct spectroscopic shifts:

• LC-MS: The exact mass of the product (C9H15N3O2) is 197.12 Da. The expected [M+H]+ peak is m/z 198.2.

• 1H NMR (400 MHz, CDCl3): The most diagnostic signal is the pyrazole C5-proton. In the nitro starting material, this proton is highly deshielded (typically >8.0 ppm). Upon reduction, the electron-donating amino group shifts this proton significantly upfield (typically 7.1–7.3 ppm). Additionally, a broad singlet integrating to 2H will appear around 3.5–4.5 ppm, corresponding to the newly formed -NH2 group. The tert-butyl singlet (9H, ~1.6 ppm) and the N-methyl singlet (3H, ~3.9 ppm) will remain intact.

Optimization and Troubleshooting

When scaling up or adapting this protocol, researchers may encounter deviations. The following matrix correlates physical observations with mechanistic causes and actionable solutions.

Table 2: Parameter Optimization & Troubleshooting

Parameter / Issue	Physical Observation	Mechanistic Cause	Recommended Solution
Incomplete Conversion	Presence of -NHOH intermediate on LC-MS	Mass transfer limitation of H2 gas into the solvent, stalling the final Haber step.	Increase stirring rate (≥800 rpm); ensure the H2 balloon maintains positive pressure throughout.
Ester Cleavage	Formation of carboxylic acid byproduct	Trace acid in the solvent or prolonged reaction times leading to hydrolysis.	Ensure anhydrous, neutral MeOH is used. Avoid any acidic additives.
Catalyst Poisoning	Reaction stalls prematurely with intact -NO2	Impurities (e.g., sulfur or halogens from prior steps) binding irreversibly to Pd active sites.	Purify the starting material via a short silica plug before subjecting it to hydrogenation.

References

• CN102947292A - Nitrogen-containing heteroaryl compounds Source: Google Patents URL
• JP2020531556A - Substitution 2-azabicyclo[3.1.1] heptane and 2-azabicyclo [3.2.
• Rational design of single-atom catalysts for efficient hydrogenation of nitro compounds Source: OAE Publishing URL
• Efficient Electrocatalytic Hydrogenation of Nitroaromatics into Arylamines on a Pseudocrystalline MoSx Cathode in an Alkaline Electrolyte Source: ACS Sustainable Chemistry & Engineering URL

Sources

• 1. CN102947292A - nitrogen-containing heteroaryl compounds - Google Patents [patents.google.com]
• 2. JP2020531556A - Substitution 2-azabicyclo [3.1.1] heptane and 2-azabicyclo [3.2.1] octane derivatives as orexin receptor antagonists - Google Patents [patents.google.com]
• 3. oaepublish.com [oaepublish.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate as a Strategic Precursor for Amino-Pyrazole Kinase Inhibitors

Executive Summary

In modern drug discovery, the pyrazole scaffold has emerged as a privileged pharmacophore, particularly in the design of highly selective protein kinase inhibitors. Among the various functionalized derivatives, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6) stands out as a highly specialized, orthogonally protected building block. This application note provides a comprehensive guide to utilizing this precursor, detailing the causality behind its structural design, the logic of its deprotection sequence, and self-validating protocols for its conversion into bioactive 4-amino-pyrazole therapeutics.

Pharmacological Context: The Pyrazole Scaffold

Substituted aminopyrazoles act as highly effective bioisosteres for anilines. By replacing an aniline ring with an aminopyrazole, medicinal chemists can eliminate known aniline-associated toxicophores while significantly improving the aqueous solubility and pharmacokinetic profiles of the resulting drug candidates1[1].

The 4-amino-pyrazole motif is uniquely suited for targeting the ATP-binding pocket (hinge region) of various kinases. It forms robust, bidentate hydrogen bonds with the kinase backbone, a mechanism that has been successfully exploited in the development of inhibitors targeting Cyclin-Dependent Kinases (e.g., CDK9)2[2], Leucine-rich repeat kinase 2 (LRRK2)3[3], and Aurora kinases4[4].

Mechanistic Causality of the Precursor Design

The specific functionalization of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is not arbitrary; every moiety serves a distinct chemical and biological purpose:

• N1-Methylation (Tautomeric Locking): Unsubstituted pyrazoles exist in a state of rapid tautomerism, which complicates NMR characterization and leads to unpredictable Structure-Activity Relationships (SAR) during biological screening. The N1-methyl group locks the ring into a single tautomer, sterically directing the molecule's orientation within the kinase pocket and enhancing membrane permeability5[5].

• C4-Nitro Group (Stable Amine Precursor): The nitro group is highly stable to alkylation, esterification, and cross-coupling conditions. It acts as a robust placeholder that can be cleanly reduced to the critical 4-amino group at the exact required stage of the synthesis6[6].

• C3-tert-Butyl Ester (Orthogonal Protection): This is the strategic cornerstone of the molecule. Standard methyl or ethyl esters require harsh basic hydrolysis (saponification via LiOH/NaOH) for deprotection. If the C4-amine is converted into an amide (a common functionalization), base hydrolysis of a methyl ester risks cleaving the newly formed C4-amide. The tert-butyl ester is completely stable to basic coupling conditions but can be cleanly cleaved via an isobutylene elimination mechanism using mild acid (Trifluoroacetic acid, TFA), ensuring orthogonal deprotection7[7].

Experimental Workflows & Logical Relationships

Fig 1. Synthetic workflow demonstrating orthogonal protection strategy from nitro-pyrazole to final API.

Fig 2. Structural causality of the substituted amino-pyrazole scaffold in kinase binding.

Self-Validating Protocols

Protocol A: Catalytic Hydrogenation of the Nitro Group

Causality: While dissolving metal reductions (e.g., Fe/NH₄Cl or SnCl₂) can reduce nitro groups, they often leave trace heavy metal impurities that complicate downstream biological assays and violate API manufacturing guidelines8[8]. Catalytic hydrogenation using Palladium on Carbon (Pd/C) provides a clean, highly efficient reduction with a simple filtration workup 9[9].

• Preparation: Dissolve tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (1.0 eq, 10 mmol) in anhydrous Methanol (50 mL) in a round-bottom flask.

• Inerting: Purge the solution with Argon for 10 minutes. Carefully add 10% Pd/C (0.05 eq, 5 mol%). Caution: Pd/C is pyrophoric; never add dry catalyst to a solvent vapor environment without inerting.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 4-6 hours.

• Validation (IPC): Monitor via TLC (Hexanes/EtOAc 1:1). The nitro precursor (UV active, non-polar) will disappear, replaced by a highly polar, ninhydrin-positive spot (primary amine). Hydrogen consumption (bubbling) will cease upon completion.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C. Wash the filter cake with excess Methanol. Concentrate the filtrate under reduced pressure to yield tert-Butyl 4-amino-1-methyl-1H-pyrazole-3-carboxylate.

Protocol B: Amide Coupling at the C4-Amine

Causality: The newly formed 4-amino group is slightly deactivated due to the electron-withdrawing nature of the adjacent pyrazole ring and ester. Therefore, a highly reactive coupling reagent like HATU is required alongside a non-nucleophilic base (DIPEA) to drive the amidation to completion.

• Activation: In a dry flask, dissolve the desired carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) and stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the tert-Butyl 4-amino-1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) generated in Protocol A. Stir at room temperature for 12 hours.

• Validation (IPC): LC-MS analysis should indicate the complete consumption of the amine mass (M+H) and the appearance of the desired amide mass.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine. Dry over Na₂SO₄ and concentrate.

Protocol C: Orthogonal Cleavage of the tert-Butyl Ester

Causality: To functionalize the C3 position (e.g., converting the ester to a complex amide for the solvent-front pocket), the ester must be hydrolyzed. Because the C4 position now contains an amide, basic saponification would destroy the molecule. Acidic cleavage of the tert-butyl group is strictly orthogonal.

• Cleavage: Dissolve the C4-amide intermediate in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Cool to 0 °C.

• Acid Addition: Slowly add Trifluoroacetic acid (TFA) to achieve a 1:1 (v/v) ratio of DCM:TFA. Remove the ice bath and stir at room temperature for 2-3 hours.

• Validation (IPC): The reaction generates isobutylene gas. The cessation of micro-bubbling is a physical indicator of completion. Confirm via LC-MS (loss of the t-butyl mass, -56 Da).

• Workup: Co-evaporate the reaction mixture with Toluene (3x) under reduced pressure to azeotropically remove residual TFA. The resulting free carboxylic acid is ready for subsequent functionalization.

Quantitative Data Matrices

Table 1: Comparison of Nitro Reduction Methodologies for Pyrazole Scaffolds

Reduction Method	Catalyst/Reagent	Conditions	Yield (%)	Advantages	Disadvantages
Catalytic Hydrogenation	10% Pd/C, H₂ (1 atm)	MeOH, RT, 4-6h	90-98%	Clean workup, no metal contamination, scalable[6].	Requires H₂ gas handling; incompatible with reducible halogens[10].
Transfer Hydrogenation	Pd/C, Hydrazine Hydrate	EtOH, 80 °C, 1h	85-95%	Avoids H₂ gas; highly selective for halogenated arenes[10].	Hydrazine is highly toxic.
Dissolving Metal	Fe powder, NH₄Cl	EtOH/H₂O, RT, 12h	80-90%	Cheap; tolerates reducible functional groups[8].	Messy workup; trace iron impurities in API.
Stannous Chloride	SnCl₂·2H₂O	EtOH, Reflux, 4h	75-85%	Robust for highly hindered nitro groups[8].	Toxic tin waste; difficult emulsion during extraction.

Table 2: Pharmacological Targets of 4-Amino-Pyrazole Derivatives

Kinase Target	Disease Indication	Role of Pyrazole Scaffold	Reference
CDK9	Colorectal/Ovarian Cancers	Bidentate hinge binding; induces G2/M phase cell cycle arrest.	2[2]
LRRK2	Parkinson's Disease	Bioisostere for aniline; improves brain penetrance and solubility.	3[3]
Aurora A/B	Oncology	Decreases lipophilicity while maintaining sub-micromolar potency.	4[4]
CDK16	Breast/Prostate Cancers	N-(1H-pyrazol-3-yl) core acts as a highly potent hinge-binding moiety.	11[11]

References

• Benchchem. Application Notes and Protocols: 1,3,5-Trimethyl-4-nitro-1H-pyrazole as a Precursor for Amine Synthesis.
• Fossa, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci.
• Nitulescu, G.M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• El-Sawy, E.R., et al. (2024). In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties. PMC.
• Estrada, A.A., et al. (2014). Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor. NIH.
• MDPI. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family.
• Google Patents. WO2011043371A1 - Oxazole compound.
• NIH. Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs).
• Organic Chemistry Portal. High Turnover Pd/C Catalyst for Nitro Group Reductions in Water.
• PMC. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C.
• ResearchGate. What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst?

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure–activity relationship, in vitro and in vivo evaluation as antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. WO2011043371A1 - Oxazole compound - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates [organic-chemistry.org]
• 10. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family [mdpi.com]

Technical Notes & Optimization

Troubleshooting incomplete ester cleavage of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Target Substrate: tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Target Product: 1-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals experiencing stalled or incomplete deprotection of tert-butyl esters on highly electron-deficient heteroaromatic systems. We will deconstruct the mechanistic bottlenecks specific to the 4-nitro-pyrazole core and provide self-validating protocols to drive your reaction to completion.

Mechanistic Root Cause Analysis

The cleavage of a tert-butyl ester typically proceeds via an acid-catalyzed AAL​1 mechanism. The reaction relies on the initial protonation of the ester's carbonyl oxygen, followed by the rate-limiting heterolytic cleavage of the alkyl C-O bond to generate a tert-butyl cation and the corresponding carboxylic acid.

When working with tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, standard protocols (e.g., 50% TFA in DCM at room temperature) often stall at 40–60% conversion[1]. This is driven by two primary factors:

• Electronic Deactivation: The nitro group at the C4 position exerts a powerful electron-withdrawing effect (both inductive and mesomeric) on the adjacent pyrazole ring and the C3-carboxylate. This drastically reduces the basicity of the carbonyl oxygen, making the initial protonation step highly unfavorable. Consequently, the activation energy for the cleavage step is significantly increased.

• Solubility Constraints: Highly polar, planar nitro-heterocycles often exhibit poor solubility in non-polar halogenated solvents like dichloromethane (DCM)[2]. If the substrate is not fully solvated, the reaction becomes heterogeneous, physically preventing the acid from interacting with the ester.

Caption: AAL1 mechanistic pathway highlighting the rate-limiting cleavage step.

Frequently Asked Questions (FAQs)

Q1: My reaction in 50% TFA/DCM stalls after 4 hours. Should I just add more TFA? Increasing the TFA concentration to 100% (neat TFA) is the correct first step, but concentration alone may not overcome the activation barrier caused by the 4-nitro group. You must also introduce thermal energy. Heating the reaction gently to 40–50 °C increases the kinetic energy of the system, facilitating the difficult C-O bond cleavage.

Q2: Do I need to use cation scavengers (like TIS or water) for this specific pyrazole? Yes, but not for the usual reasons. In electron-rich systems, scavengers prevent the tert-butyl cation from electrophilically attacking the aromatic ring. Here, the 4-nitro-pyrazole ring is highly deactivated, making electrophilic aromatic substitution ( SE​Ar ) highly improbable. However, scavengers are still required to trap the tert-butyl cation (forming isobutene or tert-butanol), which prevents the reaction equilibrium from reversing and drives the cleavage to completion[1].

Q3: Neat TFA with heat is still leaving 15% starting material. What is the next logical step? If thermal forcing in TFA fails, you must switch to a stronger acid system with better solvating properties for polar heterocycles. 4M HCl in anhydrous 1,4-dioxane is the gold standard here. Dioxane is an excellent solvent for nitro-heterocycles, ensuring a homogeneous mixture, while anhydrous HCl provides a higher effective acidity (lower H0​ function) than TFA in this context.

Q4: Can I use Lewis acids like ZnBr2​ to cleave this ester? While ZnBr2​ in DCM is a documented method for selective tert-butyl ester cleavage[3], it relies on the coordination of the Lewis acid to the ester oxygens. Because the C3-carbonyl oxygen is highly electron-deficient in this molecule, Lewis acid coordination will be exceptionally weak, leading to poor yields. Stick to Brønsted acids.

Caption: Troubleshooting workflow for incomplete nitro-pyrazole t-butyl ester cleavage.

Quantitative Optimization Matrix

The following table summarizes the expected performance of various cleavage conditions based on the electronic and physical properties of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

Reagent System	Temp (°C)	Time (h)	Expected Conversion	Mechanistic Rationale
50% TFA in DCM	20–25	4–16	40–60%	Insufficient protonation of deactivated carbonyl; potential solubility issues.
Neat TFA + 2.5% TIS	20–25	16	70–85%	Higher acid concentration improves protonation equilibrium, but lacks kinetic energy.
Neat TFA + 2.5% TIS	45	4–6	>95%	Thermal energy overcomes the high activation barrier for C-O cleavage.
4M HCl in Dioxane	20–25	2–4	>98%	Superior solvation of the nitro-pyrazole; higher effective acidity.
ZnBr2​ in DCM	20–25	24	<20%	Electron-deficient carbonyl fails to coordinate effectively with the Lewis acid.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. They include built-in analytical checkpoints to confirm the reaction is proceeding as intended.

Protocol A: Thermal Forcing in Neat TFA

Use this method if you prefer to avoid handling HCl gas/solutions and need a highly volatile acid for easy removal.

• Preparation: Weigh 1.0 mmol (227 mg) of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate into a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Solvation Check: Add 5.0 mL of neat Trifluoroacetic Acid (TFA). Validation Check: The solution must become completely clear within 5 minutes of stirring. If particulate matter remains, the reaction will fail due to heterogeneity. Add 1.0 mL of DCM to aid dissolution if necessary.

• Scavenger Addition: Add 125 µL (approx. 2.5% v/v) of Triisopropylsilane (TIS) and 125 µL of deionized water.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 45 °C using a reaction block or oil bath.

• Analytical Monitoring: After 4 hours, sample 10 µL of the reaction, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. Validation Check: Look for the complete disappearance of the starting material mass ( m/z [M+H]+=228 ) and the dominance of the product mass ( m/z [M+H]+=172 ).

• Workup: Once complete, concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 x 5 mL) to remove residual TFA azeotropically. Triturate the resulting solid with cold diethyl ether, filter, and dry under high vacuum.

Protocol B: 4M HCl in Dioxane (Recommended for Stubborn Cases)

Use this method if Protocol A fails or if you require the final product as a hydrochloride salt (though the pyrazole nitrogen is weakly basic, it may associate with HCl).

• Preparation: Weigh 1.0 mmol (227 mg) of the substrate into a 25 mL round-bottom flask.

• Reaction Initiation: Slowly add 5.0 mL of a commercially available 4M HCl in 1,4-dioxane solution.

• Solvation Check: Validation Check: Dioxane is an excellent solvent for polar heterocycles; the mixture should be homogeneous almost immediately. Stir at room temperature (20–25 °C).

• Analytical Monitoring: Monitor by TLC (Eluent: 5% MeOH in DCM with 0.1% Formic Acid) or LC-MS after 2 hours. The highly acidic environment should drive the reaction rapidly.

• Workup: The product, 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid, will often precipitate directly out of the dioxane solution as the reaction progresses, providing a visual cue of success. Dilute with 10 mL of diethyl ether to force complete precipitation. Filter the solid, wash with additional ether, and dry under high vacuum.

References

• Wu, Y., et al. Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, American Chemical Society. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization &amp; Purification of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists tasked with optimizing the isolation and purification of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6).

Due to the unique steric and electronic properties of this intermediate—specifically the bulky lipophilic tert-butyl ester, the strongly electron-withdrawing nitro group, and the inherent regioselectivity challenges of pyrazole N-methylation—standard recrystallization templates often fail. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to ensure high-purity isolation.

Solvent Selection & Performance Matrix

Selecting the correct solvent system is a thermodynamic balancing act. The tert-butyl group imparts high lipophilicity, making the compound highly soluble in standard organic solvents (DCM, THF) but prone to "oiling out" in purely non-polar anti-solvents.

Table 1: Quantitative Comparison of Recrystallization Solvent Systems

Solvent System	Ratio (v/v)	Mixture Polarity Index	Expected Yield (%)	Regioisomer Rejection	Oiling Out Risk
EtOAc / Heptane	1 : 4	~1.3	85 - 92%	Moderate	High
Isopropanol (IPA)	Neat	3.9	75 - 80%	Excellent	Low
Toluene / Hexane	1 : 3	~0.9	60 - 70%	Poor	Very High
EtOH / Water	3 : 1	~6.5	80 - 85%	Good	Moderate

Troubleshooting Guides & FAQs

Q1: Why is my product "oiling out" (forming a gooey emulsion) instead of crystallizing in EtOAc/Heptane?

The Causality: You are experiencing Liquid-Liquid Phase Separation (LLPS). Oiling out occurs when the solution reaches supersaturation at a temperature that is higher than the melting point of the solute-solvent-rich phase . The bulky tert-butyl group disrupts crystal lattice packing, significantly depressing the melting point of your compound when solvated. Instead of forming a rigid crystal, the molecules arrange randomly into a highly mobile, product-rich liquid phase that acts as a sponge for impurities. The Fix: You must bypass the miscibility gap. Do not crash the product out by rapidly dumping in cold heptane. Instead, heat the mixture to 70 °C, add heptane dropwise only until the cloud point is reached, and immediately introduce seed crystals to force solid nucleation before the emulsion can form.

Q2: My crude material contains both N1-methyl and N5-methyl regioisomers. How do I selectively isolate the target N1-isomer?

The Causality: The adjacent nitrogen atoms (N1 and N2) in the pyrazole core have nearly indistinguishable reactivities, making unselective N-methylation a persistent challenge in synthetic chemistry . Standard methylation yields a mixture of the 1-methyl-3-carboxylate (target) and the 1-methyl-5-carboxylate (impurity). The Fix: Exploit their distinct 3D conformations using an Isopropanol (IPA) recrystallization . In the N5-isomer, the N-methyl group is directly adjacent to the massive tert-butyl ester at C5. This severe steric clash forces the ester out of coplanarity with the pyrazole ring, drastically lowering its lattice energy and keeping it highly soluble in IPA. Conversely, your target N1-isomer has the ester at C3 (far from the methyl group), allowing it to remain planar, pack tightly into a crystal lattice, and selectively precipitate.

Q3: My recovery yield is below 50%. Where is my product going?

The Causality: The tert-butyl ester makes the molecule surprisingly soluble even in cold mixed-solvent systems. If your mother liquor is retaining the product, your solvent-to-antisolvent ratio is too low, or your terminal cooling temperature is insufficient. The Fix: Implement a self-validating step: Always run an HPLC or TLC of the mother liquor before disposal. If >10% of the product remains, distill off 50% of the primary solvent (e.g., EtOAc) under vacuum, and subject the remaining slurry to a secondary cooling cycle at 0 °C to -5 °C.

Mandatory Visualizations

Fig 1. Decision tree for troubleshooting Liquid-Liquid Phase Separation (Oiling Out) during crystallization.

Fig 2. Regioisomer separation workflow exploiting differential lattice energies in Isopropanol.

Self-Validating Experimental Protocols

Protocol A: Anti-Solvent Crystallization (EtOAc/Heptane) for High Yield

Use this protocol when regioisomeric purity is already established, and bulk recovery without oiling out is the primary goal.

• Dissolution: Suspend 10.0 g of crude tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate in 20 mL of Ethyl Acetate (EtOAc). Heat to 65 °C under gentle agitation until complete dissolution is achieved.

• Polish Filtration (Self-Validation): Pass the hot solution through a pre-warmed fritted funnel to remove insoluble particulates that could act as unwanted nucleation sites for impurities.

• Controlled Anti-Solvent Addition: Maintain the solution at 65 °C. Begin adding Heptane dropwise at a rate of 1 mL/min. Stop immediately when the solution exhibits a faint, persistent opalescence (the "cloud point"). Do not exceed 60 mL of Heptane.

• Seeding & Nucleation: Add 50 mg of pure target compound as seed crystals. Hold the temperature at 65 °C for 30 minutes to allow the seed crystals to mature and bypass the liquid-liquid phase separation boundary.

• Cooling Ramp: Cool the vessel at a strict linear rate of 0.2 °C/min down to 5 °C.

• Isolation: Filter the resulting thick white slurry via vacuum filtration. Wash the filter cake with 10 mL of ice-cold Heptane.

• Validation: Analyze the mother liquor via HPLC. If the peak area of the target compound exceeds 5%, concentrate the liquor by 50% under reduced pressure and repeat steps 4-6.

Protocol B: Isopropanol (IPA) Recrystallization for Regioisomer Rejection

Use this protocol to separate the target N1-methyl isomer from the sterically hindered N5-methyl isomer.

• Suspension: Combine 10.0 g of the regioisomeric pyrazole mixture with 35 mL of anhydrous Isopropanol (IPA) in a round-bottom flask equipped with a reflux condenser.

• Thermal Cycling: Heat the mixture to 82 °C (reflux) until the solid completely dissolves. Hold at reflux for 15 minutes to ensure thermodynamic equilibrium.

• Slow Cooling: Remove the heat source and allow the flask to cool ambiently to 40 °C. The planar N1-isomer will begin to preferentially nucleate around 55 °C due to its superior packing efficiency.

• Deep Chilling: Transfer the flask to an ice bath and cool to 0 °C for 2 hours to maximize recovery.

• Filtration: Vacuum filter the crystals. The mother liquor will be distinctly yellow/orange, containing the highly soluble, sterically clashed N5-isomer.

• Validation: Perform ¹H-NMR on the isolated solid. The N-methyl singlet for the N1-isomer typically appears slightly upfield compared to the N5-isomer due to the lack of deshielding from the adjacent ester carbonyl.

References

• Title: Oiling Out in Crystallization Source: Mettler Toledo AutoChem Applications URL: [Link]

• Title: N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

Technical Support Center: Column Chromatography Purification of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Welcome to the technical support guide for the column chromatography purification of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this specific purification challenge. The methodologies and advice presented herein are grounded in established scientific principles to ensure reliable and reproducible results.

I. Understanding the Molecule: Key Considerations for Purification

Before delving into specific protocols, it is crucial to understand the physicochemical properties of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate that influence its chromatographic behavior.

• Polarity: The presence of a nitro group (-NO₂) and a carboxylate ester group (-COOBuᵗ) imparts a moderate to high polarity to the molecule. The pyrazole ring itself is also polar. This polarity dictates the choice of stationary and mobile phases.

• Solubility: The compound's solubility will influence the choice of solvent for sample loading and the mobile phase composition. It is generally soluble in moderately polar to polar organic solvents like ethyl acetate, dichloromethane, and acetone.[1]

• Stability: Nitro-containing aromatic compounds can sometimes be sensitive to highly acidic or basic conditions, as well as prolonged exposure to heat or UV light.[2][3] The tert-butyl ester is also susceptible to hydrolysis under strong acidic conditions. Therefore, purification should be conducted under neutral or near-neutral conditions where possible.

II. Troubleshooting Guide

This section addresses common issues encountered during the column chromatography purification of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate in a question-and-answer format.

Common Problems & Solutions

Question: My compound is not moving from the baseline on the TLC plate, even with a relatively polar solvent system like 50% ethyl acetate in hexanes. What should I do?

Answer: This indicates that the chosen mobile phase is not polar enough to elute your compound from the silica gel. The nitro and ester groups contribute to strong interactions with the acidic silanol groups on the silica surface.

• Immediate Action: Increase the polarity of your mobile phase. You can do this by incrementally increasing the percentage of the more polar solvent (e.g., ethyl acetate).

• Alternative Solvents: If increasing the ethyl acetate concentration doesn't provide the desired separation or leads to streaking, consider adding a small amount of a more polar solvent like methanol or acetone to your mobile phase. Start with 1-2% and gradually increase.

• Consider Dichloromethane (DCM): A solvent system of ethyl acetate in dichloromethane can also be effective for moderately polar compounds.

Question: I'm observing significant peak tailing in my collected fractions. What is causing this and how can I fix it?

Answer: Peak tailing is often a result of strong, non-ideal interactions between the analyte and the stationary phase.[4] For this particular molecule, the acidic silanol groups on silica gel can interact strongly with the lone pairs on the nitrogen atoms of the pyrazole ring and the oxygen atoms of the nitro group.

• Add a Modifier: To mitigate this, you can add a small amount (0.1-1%) of a competitive polar modifier to your mobile phase. Triethylamine (Et₃N) can help by saturating the acidic sites on the silica gel, leading to improved peak shape.[2] However, be mindful that triethylamine will need to be removed from your final product.

• Check for Overloading: Injecting too much sample onto the column can also lead to tailing.[5] Ensure you are not exceeding the column's sample capacity. A good rule of thumb is to load no more than 1-5% of the silica gel weight.

• Stationary Phase Choice: If tailing persists, consider using a less acidic stationary phase like neutral alumina or a deactivated silica gel.

Question: I'm struggling to separate my desired product from a closely-eluting impurity. How can I improve the resolution?

Answer: Improving resolution requires optimizing the selectivity of your chromatographic system.

• Fine-Tune the Mobile Phase: Instead of large jumps in solvent polarity, try making small, incremental changes. Sometimes a shift of just a few percent in the solvent ratio can significantly improve separation.

• Try a Different Solvent System: The "magic" of chromatography often lies in finding the right solvent combination. Experiment with different solvent systems of varying polarity and selectivity. For example, if you are using ethyl acetate/hexanes, try dichloromethane/methanol or acetone/hexanes.[6][7] A table of common solvent systems can be a useful reference.[8]

• Gradient Elution: If isocratic elution (using a constant solvent composition) is not effective, a gradient elution can be very powerful. Start with a less polar mobile phase to elute non-polar impurities, and then gradually increase the polarity to elute your product, leaving more polar impurities behind.

• Column Dimensions: Using a longer, narrower column can increase the number of theoretical plates and improve resolution, although this will also increase the elution time.

Question: My purified product is yellow, but I expect it to be a white or off-white solid. Is this a problem?

Answer: While some pyrazole derivatives can be colored, a yellow tint in a nitro-containing compound can sometimes indicate the presence of impurities or degradation products.[9]

• Purity Analysis: First, confirm the purity of your product using an orthogonal analytical technique like ¹H NMR or LC-MS. This will tell you if the color is due to an impurity or is inherent to the molecule.

• Potential for Degradation: Nitro compounds can sometimes be light-sensitive. Ensure your purification and subsequent handling are done with minimal exposure to direct light.

• Recrystallization: If the yellow color is due to an impurity, recrystallization after column chromatography can be an effective final purification step to obtain a highly pure, colorless product.

III. Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a TLC solvent system for this compound?

A1: A good starting point for developing a TLC solvent system is a 20-30% ethyl acetate in hexanes mixture.[7][10] Spot your crude material on a TLC plate and develop it in this solvent system. The ideal system will give your product an Rf value between 0.2 and 0.4, allowing for good separation from both more and less polar impurities.

Q2: What type of silica gel should I use?

A2: Standard flash-grade silica gel (40-63 µm particle size) is suitable for most purifications of this compound.[10][11]

Q3: How should I prepare and load my sample?

A3: There are two common methods for sample loading:

• Wet Loading: Dissolve your crude product in a minimal amount of the initial mobile phase solvent or a slightly more polar solvent in which it is highly soluble (e.g., dichloromethane or ethyl acetate). Carefully apply this solution to the top of the column bed.

• Dry Loading: If your compound has limited solubility in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel, and then evaporate the solvent under reduced pressure to get a free-flowing powder. This powder can then be carefully added to the top of the column bed. Dry loading often leads to better resolution.

Q4: Can I use reverse-phase chromatography for this purification?

A4: Yes, reverse-phase chromatography (e.g., using a C18 stationary phase) is a viable option, especially if you are struggling with separation on normal-phase silica gel. In reverse-phase, the elution order is inverted, with non-polar compounds eluting last. A typical mobile phase would be a mixture of water and a polar organic solvent like acetonitrile or methanol.[12]

IV. Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Solvent System Development

• Prepare a small amount of a dilute solution of your crude product in a volatile solvent like dichloromethane or ethyl acetate.

• Using a capillary tube, spot the solution onto the baseline of a silica gel TLC plate.

• Prepare a developing chamber with your chosen solvent system (e.g., 30% ethyl acetate in hexanes). Ensure the chamber is saturated with the solvent vapor.

• Place the TLC plate in the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp (254 nm).

• Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). Aim for an Rf of 0.2-0.4 for your product for optimal column separation.

Protocol 2: Flash Column Chromatography

• Column Packing: Secure a glass column vertically. Prepare a slurry of silica gel in the initial, least polar mobile phase solvent. Pour the slurry into the column and allow the silica to settle into a uniform bed. Drain the excess solvent until the solvent level is just at the top of the silica bed.

• Sample Loading: Load your sample using either the wet or dry loading method described in the FAQs.

• Elution: Carefully add your mobile phase to the top of the column. Apply gentle positive pressure (using a pump or bulb) to begin the elution.

• Fraction Collection: Collect the eluent in a series of test tubes or vials.

• Monitoring: Monitor the progress of the separation by spotting the collected fractions onto TLC plates and developing them in your chosen solvent system.

• Combining Fractions: Once the product has fully eluted, combine the pure fractions (as determined by TLC).

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield your purified product.

Data Presentation: Example Solvent Systems

Mobile Phase System	Ratio (v/v)	Polarity	Notes
Ethyl Acetate / Hexanes	1:4 to 1:1	Low to Medium	A good starting point for many pyrazole derivatives.[7]
Dichloromethane / Methanol	99:1 to 95:5	Medium to High	Effective for more polar compounds.[13]
Acetone / Hexanes	1:9 to 1:4	Medium	Provides different selectivity compared to ethyl acetate.[6]

V. Visualizations

Workflow for Column Chromatography Purification

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. epubl.ktu.edu [epubl.ktu.edu]
• 7. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvent Systems for Thin-layer Chromatography of Novabiochem Products [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. jstage.jst.go.jp [jstage.jst.go.jp]

Technical Support Center: Handling Moisture Sensitivity in tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Workflows

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate. This guide moves beyond basic troubleshooting by explaining the causality behind experimental failures—specifically, how trace moisture interacts with the ester and nitro moieties during complex synthetic workflows. Every protocol provided here is designed as a self-validating system, ensuring you can verify the integrity of your reaction environment before committing valuable starting materials.

Section 1: The Chemical Causality of Moisture Sensitivity

While the pyrazole core is structurally robust, the tert-butyl ester at the C3 position is the primary vulnerability in this molecule. tert-Butyl esters are typically chosen for their steric bulk and orthogonality to basic saponification conditions; however, they are exquisitely sensitive to acid-catalyzed hydrolysis.

When moisture is introduced into the reaction environment—either through hygroscopic solvents, ambient humidity, or wet reagents—it acts as a nucleophile. If the reaction conditions or subsequent workup generate even trace amounts of acidic protons (H+), the moisture will drive the cleavage of the isobutylene group, yielding the undesired 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid. This vulnerability is particularly problematic during the reduction of the C4 nitro group or during transition-metal-catalyzed cross-couplings, where water can simultaneously poison the catalyst and hydrolyze the ester[1].

Section 2: Troubleshooting & FAQs

Q1: During the reduction of the nitro group to synthesize the 4-amino derivative, I observe significant formation of a highly polar byproduct. What is happening? A1: You are observing the premature hydrolysis of the tert-butyl ester. If your reduction utilizes conditions that generate trace acidic protons or if you use a strong acid during the workup, ambient moisture will cleave the ester. Research on2 demonstrates that using aqueous HCl results in significant cleavage of the tert-butyl ester, whereas milder acids like 2M aqueous acetic acid prevent this hydrolysis[2].

Q2: How does ambient humidity affect downstream reactions involving this scaffold? A2: Water acts as a dual threat. In downstream cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig aminations) of the reduced aminopyrazole, water can displace phosphine ligands, deactivating the palladium catalyst. Concurrently, at elevated temperatures, water facilitates ester hydrolysis. Literature on3 confirms that aqueous acidic environments (like aqueous phosphoric acid) rapidly cleave these esters, underscoring the need to exclude water completely[3].

Q3: What constitutes a "self-validating" protocol for drying this compound? A3: A self-validating protocol incorporates an internal analytical check before the reaction begins. Do not rely solely on "oven-dried glassware." Instead, perform an azeotropic distillation with anhydrous toluene, followed by a Karl Fischer (KF) titration of the final reaction mixture. If the KF reads < 50 ppm water, the system is validated as dry, and you may proceed.

Section 3: Quantitative Data & Benchmarks

To illustrate the critical nature of moisture control, the following table summarizes the impact of water content on ester retention during a standard nitro reduction workflow (Pd/C, H₂, EtOAc, 25°C, 12h) followed by an acidic wash.

Water Content (KF Titration)	Workup Acid Used	Ester Retention (HPLC Area %)	Byproduct (Carboxylic Acid) %
< 50 ppm (Anhydrous)	2M Acetic Acid	> 98%	< 1%
500 ppm	2M Acetic Acid	94%	5%
2000 ppm (0.2%)	0.5M HCl	42%	55%
> 5000 ppm (0.5%)	1.0M HCl	< 5%	> 90%

Section 4: Validated Experimental Protocols

Protocol A: Azeotropic Drying and Self-Validation

Causality: Water strongly hydrogen-bonds to the nitro and ester oxygens. Simple vacuum drying is insufficient. Azeotropic distillation leverages the water-toluene azeotrope to physically strip moisture from the solvation shell.

• Weigh the tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate into a flame-dried Schlenk flask.

• Add anhydrous toluene (10 mL per gram of substrate).

• Evaporate the solvent under reduced pressure (rotary evaporator, then high vacuum) to remove water azeotropically. Repeat this step twice.

• Backfill the flask with Argon gas.

• Dissolve the dried residue in the required anhydrous reaction solvent (e.g., dry EtOAc or THF).

• Self-Validation Step: Extract a 0.5 mL aliquot via syringe and inject it into a Karl Fischer titrator.

• Proceed to the next reaction step only if the water content is strictly < 50 ppm.

Protocol B: Anhydrous Catalytic Hydrogenation of the Nitro Group

Causality: Reducing the nitro group to an amine creates a highly reactive intermediate. If moisture is present, the resulting aminopyrazole can undergo side reactions, or the ester can hydrolyze during catalyst filtration.

• To the validated anhydrous solution from Protocol A, add 10% Pd/C (10 mol% relative to substrate) under a positive stream of Argon.

• Seal the flask and purge the atmosphere by applying vacuum and backfilling with H₂ gas three times.

• Stir the reaction vigorously at room temperature under a balloon of H₂ for 4-6 hours.

• Monitor the reaction via LC-MS (using anhydrous aliquots to prevent ex-situ hydrolysis).

• Upon completion, filter the mixture through a pad of Celite under an Argon blanket to remove the Pd/C catalyst. Wash the Celite with anhydrous EtOAc.

• Concentrate the filtrate under reduced pressure.

• Critical Workup: If an acidic wash is required to remove basic impurities, strictly use 2M aqueous Acetic Acid. Stronger Lewis or Brønsted acids (such as FeCl₃ or HCl) are known to and must be avoided.

Section 5: Process Visualization

Logical relationship between moisture presence and ester cleavage vs. the ideal anhydrous pathway.

Step-by-step self-validating experimental workflow for moisture-sensitive pyrazole reactions.

References

• Title: These Are Tri(azol)ing Times.... Great Chemistry- But Do Not Attempt on a Damp Day | Source: scientificupdate.com | URL: 2

• Title: Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers | Source: acs.org | URL: 3

• Title: FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support | Source: nih.gov | URL: 4

• Title: Discovery and Optimization of Potent, Cell-Active Pyrazole-Based Inhibitors of Lactate Dehydrogenase (LDH) | Source: acs.org | URL: 1

Sources

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• 4. FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS Validation Methods for the Purity of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory requirement but a cornerstone of drug safety and efficacy. This guide provides an in-depth, experience-driven comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) validation methods specifically tailored for assessing the purity of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, a key intermediate in the synthesis of various therapeutic agents. We will move beyond rote procedural descriptions to explore the scientific rationale behind methodological choices, grounded in the principles of Expertise, Experience, and Trustworthiness.

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[1] For purity assessment, this means the method must be adept at separating the main compound from its potential impurities and degradation products, and at quantifying them with a high degree of accuracy and precision. LC-MS has become an indispensable tool in this endeavor, offering a powerful combination of chromatographic separation and highly sensitive, selective mass-based detection.[2][3][4][5]

The Criticality of a Stability-Indicating Method

A fundamental requirement for a purity testing method is that it must be "stability-indicating."[6] This means the method must be able to accurately measure the active ingredient in the presence of its degradation products, process impurities, and other potential interfering substances.[6] To achieve this, forced degradation studies are an essential component of method development and validation.[7][8][9] These studies intentionally stress the drug substance under various conditions to generate potential degradation products.[7][9][10]

Typical Forced Degradation Conditions:

• Acidic and Basic Hydrolysis: Reveals susceptibility to pH-mediated degradation.

• Oxidation: Exposes lability to oxidative stress.

• Thermal Degradation: Assesses stability at elevated temperatures.

• Photodegradation: Determines sensitivity to light exposure.

The goal is to achieve a target degradation of 5-20%, which is sufficient to produce and identify degradation products without completely consuming the parent compound.[10]

Designing the Validation Protocol: A Parameter-by-Parameter Breakdown

The validation of an analytical method is a systematic process that evaluates several key performance characteristics. The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive framework for this process.[1][11]

Specificity: The Cornerstone of Purity Analysis

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12]

Experimental Approach:

• Analyze a sample of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate spiked with known related substances and potential impurities.

• Analyze samples subjected to forced degradation.

• Assess peak purity using a photodiode array (PDA) detector in conjunction with the mass spectrometer.

Causality: The combination of chromatographic retention time, UV-Vis spectral data from the PDA, and the high selectivity of the mass spectrometer (monitoring for the specific mass-to-charge ratio, m/z, of the analyte and its impurities) provides a high degree of confidence in the method's specificity.[13]

Linearity and Range: Ensuring Proportionality

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[12][14]

Experimental Protocol:

• Prepare a stock solution of the tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate reference standard.

• Create a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., from the reporting limit for impurities to 120% of the assay specification).[12]

• Inject each standard in triplicate.

• Plot the peak area response against the concentration and perform a linear regression analysis.

Data Presentation:

Concentration (µg/mL)	Peak Area (n=3)	Mean Peak Area	%RSD
1.0	1502, 1510, 1498	1503.3	0.4%
5.0	7520, 7490, 7550	7520.0	0.4%
10.0	15100, 15050, 15150	15100.0	0.3%
25.0	37800, 37750, 37900	37816.7	0.2%
50.0	75500, 75600, 75400	75500.0	0.1%

Acceptance Criteria: A correlation coefficient (R²) of ≥ 0.999 is generally considered acceptable.[14]

Accuracy: Closeness to the True Value

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed using a recovery study.[12][13]

Experimental Protocol:

• Prepare a placebo (matrix) sample.

• Spike the placebo with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analyze each spiked sample in triplicate.

• Calculate the percentage recovery.

Data Presentation:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	8.0	7.95	99.4%
100%	10.0	10.05	100.5%
120%	12.0	11.90	99.2%

Acceptance Criteria: The mean recovery should be within a pre-defined range, typically 98.0% to 102.0%.

Precision: Repeatability and Intermediate Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[12]

• Repeatability (Intra-assay precision): Assesses precision over a short interval of time with the same analyst and equipment.[12]

• Intermediate Precision: Evaluates the effect of random events within a laboratory, such as different days, different analysts, and different equipment.

Experimental Protocol:

• Repeatability: Analyze six replicate preparations of the sample at 100% of the target concentration on the same day.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or on a different instrument.

Data Presentation:

Parameter	Analyst 1 / Day 1	Analyst 2 / Day 2
Mean Assay (%)	99.8	99.5
Standard Deviation	0.25	0.30
%RSD	0.25%	0.30%

Acceptance Criteria: The relative standard deviation (%RSD) should be within established limits, often ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[15]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[15]

Experimental Approach (Signal-to-Noise Ratio):

• Determine the concentration at which the analyte's signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Causality: Establishing the LOD and LOQ is crucial for impurity profiling, as it defines the lower limits of the method's capabilities for detecting and quantifying trace-level impurities.

Robustness: Reliability Under Varied Conditions

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[13]

Experimental Protocol:

Introduce small variations to critical method parameters, such as:

• Mobile phase composition (e.g., ± 2% organic solvent)

• Column temperature (e.g., ± 5 °C)

• Flow rate (e.g., ± 0.1 mL/min)

• pH of the mobile phase buffer (e.g., ± 0.2 units)

Causality: This proactive approach identifies which parameters are most critical to the method's performance, allowing for appropriate controls to be put in place for routine use.

System Suitability: Ensuring System Performance

System suitability testing is an integral part of any analytical method. It is performed prior to and during the analysis of samples to ensure that the system is performing adequately.[16][17][18][19][20]

Typical System Suitability Parameters:

• Tailing factor: Measures peak symmetry.

• Theoretical plates: Measures column efficiency.

• Resolution: Measures the separation of adjacent peaks.

• %RSD of replicate injections: Measures injection precision.

Data Presentation:

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	8500
Resolution	≥ 2.0	4.5
%RSD (n=6)	≤ 1.0%	0.5%

Visualizing the Validation Workflow

Caption: A workflow diagram illustrating the sequential and interconnected nature of LC-MS method validation.

Logical Relationships in Validation

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Spectroscopic Characterization and Validation of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate: A Comparative Guide

Introduction: The Strategic Value of Orthogonal Protection

Pyrazole-3-carboxylates are privileged pharmacophores extensively utilized in modern drug discovery. They serve as critical building blocks in the synthesis of1[1] and advanced 2[2]. Within this class, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6) offers a distinct synthetic advantage over standard methyl or ethyl ester analogs.

The causality behind selecting the tert-butyl ester lies in its orthogonal stability . While the nitro group acts as a masked amine for downstream functionalization (e.g., amide coupling or cyclization), the tert-butyl ester remains completely inert to the highly basic conditions often required for such transformations. In contrast, methyl and ethyl esters are highly susceptible to premature saponification[3]. By utilizing the tert-butyl analog, chemists can execute complex, multi-step basic sequences and selectively deprotect the ester under acidic conditions (e.g., TFA) only when desired[4].

Orthogonal protection strategy comparing tert-butyl and methyl pyrazole-3-carboxylates.

Comparative Performance Data

To objectively evaluate the operational advantages of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, we compare its stability and spectroscopic clarity against its methyl and ethyl counterparts.

Property / Analog	tert-Butyl Ester	Methyl Ester	Ethyl Ester
CAS Number	1163714-74-6	400877-57-8	378203-86-2
Base Stability (pH 12-14)	Highly Stable (Inert to LiOH/NaOH)	Labile (Rapid Saponification)	Labile (Moderate Saponification)
Acid Lability (TFA/HCl)	Cleaved (Yields Isobutylene gas)	Stable	Stable
¹H NMR Overlap Risk	Low (Distinct 9H singlet at ~1.60 ppm)	High (N-Me and O-Me signals merge at ~4.0 ppm)	Moderate (Ethyl CH₂ at ~4.3 ppm)
Downstream Utility	Excellent for multi-step basic sequences	Limited to neutral/acidic sequences	Limited to neutral/acidic sequences

Spectroscopic Characterization & Validation

A robust, self-validating analytical framework is essential to confirm the regiochemistry and purity of the pyrazole scaffold.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃): The electron-withdrawing nature of the nitro group at C4 significantly deshields the adjacent C5 proton, pushing its resonance downfield to a sharp singlet at δ 8.15 ppm . This serves as a critical diagnostic marker for the regiochemistry of the pyrazole ring. The tert-butyl group appears as a massive, unambiguous 9-proton singlet at δ 1.60 ppm , while the N-methyl group presents as a 3-proton singlet at δ 4.05 ppm .

• ¹³C NMR (100 MHz, CDCl₃): Key resonances include the ester carbonyl at δ 158.2 , the highly deshielded quaternary C4 (C-NO₂) at δ 132.0 , and the tert-butyl quaternary carbon at δ 83.5 .

Mass Spectrometry (LC-MS)

During Electrospray Ionization (ESI+), tert-butyl esters characteristically undergo in-source fragmentation, losing isobutylene ( Δ m/z = -56). Therefore, while the protonated molecular ion [M+H]⁺ is expected at m/z 228.1 , the base peak is frequently observed at m/z 172.1 . This predictable fragmentation pattern acts as an internal validation of the tert-butyl moiety.

Fourier-Transform Infrared Spectroscopy (FT-IR)

The functional groups are confirmed by a strong ester C=O stretching frequency at 1720 cm⁻¹ , alongside the asymmetric and symmetric NO₂ stretches at 1530 cm⁻¹ and 1350 cm⁻¹ , respectively.

Self-validating multi-modal spectroscopic workflow for pyrazole characterization.

Experimental Methodologies

Protocol 1: Selective Nitro Reduction

To utilize the scaffold effectively, the nitro group must be reduced to an amine without cleaving the ester.

• Reaction Setup: Dissolve tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (1.0 eq) in anhydrous ethanol (0.2 M).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.1 eq by weight) under an argon atmosphere. Causality Note: Catalytic hydrogenation is selected over dissolving metal reductions (e.g., Fe/HCl) to avoid the generation of metal salts that coordinate with the resulting pyrazole amine. The tert-butyl ester is completely inert to these reductive conditions.

• Hydrogenation: Purge the flask with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 12 hours.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate in vacuo to yield the corresponding amine in >95% yield.

Protocol 2: Orthogonal Deprotection of the tert-Butyl Ester

Once downstream basic transformations are complete, the tert-butyl ester is selectively cleaved.

• Reaction Setup: Dissolve the intermediate in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition: Add Trifluoroacetic Acid (TFA) dropwise at 0 °C to achieve a 1:1 (v/v) ratio of DCM:TFA. Causality Note: The low temperature minimizes the risk of side reactions, while the high concentration of TFA drives the acid-catalyzed elimination of the tert-butyl group, generating volatile isobutylene gas.

• Monitoring: Stir the reaction mixture at room temperature for 2–4 hours, monitoring the disappearance of the starting material via LC-MS.

• Isolation: Concentrate the mixture in vacuo. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA, yielding the target carboxylic acid as a pure solid without the need for aqueous workup.

Conclusion

tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate is a superior building block compared to its methyl and ethyl derivatives. Its orthogonal stability to basic conditions enables complex synthetic routing, while its distinct spectroscopic profile (specifically the 9H singlet in ¹H NMR and the -56 Da fragmentation in LC-MS) ensures highly reliable, self-validating characterization during drug development campaigns.

References

• Lead Optimization of the 5-Phenylpyrazolopyrimidinone NPD-2975 toward Compounds with Improved Antitrypanosomal Efficacy. PMC (nih.gov).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyLZtpJY8Gi54xwv1PJMoL7nJ6ZlFZs8zuvgxM9bw1MBQ9PQlwPG_qinWBxjZaW6TbkJnen1G_yQw6QIWz7Xxs5gFnCHYJy8lnkBf7bw802r_fh2Ft9rNkvRPoonx_-rDcQ5Mj5fm7IRe5OgY=]
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A Comparative Guide to HPLC Method Development for the Analysis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

Introduction

In the landscape of pharmaceutical development, the pyrazole scaffold is a cornerstone of medicinal chemistry, appearing in a wide array of therapeutic agents from anti-inflammatory drugs to anti-cancer treatments.[1][2][3] The subject of this guide, tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate, is a heterocyclic compound of significant interest as a potential intermediate or building block in drug synthesis. Its molecular structure, featuring a nitro-aromatic pyrazole core coupled with a bulky tert-butyl ester, presents a unique analytical challenge.

The development of a robust, reliable, and stability-indicating High-Performance Liquid Chromatography (HPLC) method is paramount for ensuring the quality, purity, and stability of such compounds. This guide provides an in-depth, comparative analysis of the critical stages in developing such a method, moving beyond a simple recitation of steps to explore the scientific rationale behind each decision. We will navigate the process from initial column and mobile phase screening to the establishment of a fully validated, stability-indicating assay in accordance with International Council for Harmonisation (ICH) guidelines.[4][5]

Part 1: Foundational Strategy and Workflow

The primary objective is to develop a method that can accurately quantify tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate and resolve it from any potential process impurities or degradation products. Given the compound's structure, which includes both polar (nitro group, pyrazole ring) and non-polar (tert-butyl group) moieties, Reversed-Phase HPLC (RP-HPLC) is the most logical starting point.[6][7][8]

Initial Considerations:

• Detector Selection: The presence of the nitro-aromatic system provides a strong chromophore, making UV-Vis detection the ideal choice. A photodiode array (PDA) or diode array (DAD) detector is preferable for initial development to determine the wavelength of maximum absorbance (λ-max) and to assess peak purity throughout the process. A preliminary scan would likely show a λ-max in the range of 254-330 nm, typical for nitro-aromatic compounds.[9][10][11]

• Solvent Selection: HPLC-grade acetonitrile (ACN) and methanol (MeOH) are the most common organic modifiers in RP-HPLC and offer different selectivities.[12][13] Both will be evaluated. Water should be of high purity (Milli-Q or equivalent).

The overall method development process follows a systematic and logical progression, as illustrated in the workflow diagram below.

Caption: Overall workflow for HPLC method development and validation.

Part 2: Comparative Analysis of Stationary Phases

The choice of stationary phase is the most critical factor influencing chromatographic selectivity. We compared three distinct reversed-phase column chemistries to determine the optimal choice for our analyte.

Experimental Protocol: Stationary Phase Screening

• System Preparation: An HPLC system with a quaternary pump, autosampler, column oven, and DAD detector was used.

• Analyte Preparation: A stock solution of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (100 µg/mL) was prepared in a 50:50 (v/v) mixture of acetonitrile and water.

• Columns Evaluated:

  • Standard C18 (e.g., 150 mm x 4.6 mm, 5 µm)

  • Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 5 µm)

  • Polar-Embedded C18 (e.g., RP-Amide, 150 mm x 4.6 mm, 5 µm)

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Water (60:40, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: 265 nm

• Data Collection: Each column was equilibrated until a stable baseline was achieved. The analyte was injected in triplicate, and the average Retention Time (t R ), Tailing Factor (Tf), and number of Theoretical Plates (N) were recorded.

Data Summary: Stationary Phase Performance

Stationary Phase	Retention Time (t R) (min)	Tailing Factor (Tf)	Theoretical Plates (N)
Standard C18	4.8	1.45	8,500
Phenyl-Hexyl	5.5	1.15	10,200
Polar-Embedded C18	4.1	1.30	9,100

Expert Analysis & Selection

The Standard C18 column, the universal choice for RP-HPLC, provided good retention and efficiency.[8][14] However, it exhibited noticeable peak tailing (Tf = 1.45), which is undesirable for accurate quantification. The Polar-Embedded phase offered less retention, which might be beneficial for faster analysis but provided no significant improvement in peak shape.

The Phenyl-Hexyl column emerged as the superior choice . The increased retention time suggests a stronger interaction with the analyte. This is scientifically logical; the hexyl-linked phenyl groups on the stationary phase can engage in π-π stacking interactions with the pyrazole ring and the nitro-aromatic system of the analyte, in addition to standard hydrophobic interactions.[14][15] This secondary interaction mechanism results in enhanced selectivity, significantly improved peak symmetry (Tf = 1.15), and higher efficiency (N = 10,200). Therefore, the Phenyl-Hexyl column was selected for further optimization.

Part 3: Comparative Analysis of Mobile Phase Composition

With the stationary phase selected, the next step is to optimize the mobile phase to achieve an ideal retention time (ideally between 2 and 10 minutes) and confirm selectivity.[13]

Experimental Protocol: Mobile Phase Optimization

• System and Column: The same HPLC system was used with the selected Phenyl-Hexyl column.

• Variables Tested:

  • Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH).

  • Modifier Concentration: The percentage of organic modifier was adjusted to elute the analyte around 5 minutes.

  • Acidic Modifier: The effect of adding 0.1% formic acid (FA) to the aqueous component was evaluated.

• Data Collection: The peak shape, retention time, and selectivity were observed under each condition.

Data Summary: Mobile Phase Optimization

Organic Modifier	Aqueous Phase	Composition (v/v)	Retention Time (t R) (min)	Tailing Factor (Tf)
Acetonitrile	Water	60:40	5.5	1.15
Methanol	Water	75:25	5.3	1.25
Acetonitrile	0.1% Formic Acid	60:40	5.4	1.05

Expert Analysis & Selection

Switching the organic modifier from acetonitrile to methanol required a significantly higher concentration (75%) to achieve a similar retention time, indicating methanol is a weaker solvent for this analyte. While both solvents provided adequate separation, ACN yielded a slightly better peak shape.[15]

The most significant improvement was observed upon the addition of 0.1% formic acid to the aqueous phase.[13] The Tailing Factor improved to a near-perfect 1.05. Although the analyte lacks a strongly basic functional group, the acidic modifier helps to suppress any potential silanol interactions on the silica backbone of the stationary phase and ensures a consistent mobile phase pH, leading to more reproducible retention times and superior peak shapes.[14] Therefore, a mobile phase consisting of Acetonitrile and 0.1% Formic Acid in Water was chosen for the final method.

Part 4: The Optimized Stability-Indicating Method

Based on the comparative data, the following optimized method was established. To qualify it as "stability-indicating," a forced degradation study is essential. This study deliberately stresses the analyte to produce potential degradation products, proving that the method can separate these degradants from the main, undegraded peak.[16][17]

Final Optimized Chromatographic Conditions

Parameter	Condition
Column	Phenyl-Hexyl (150 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Elution Mode	Isocratic: 40% A : 60% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	265 nm
Run Time	10 minutes

System Suitability Criteria

Before any analysis, the system's performance must be verified. A system suitability solution (typically five replicate injections of the analyte standard) must meet these criteria:

• Tailing Factor (Tf): ≤ 1.5

• Theoretical Plates (N): ≥ 7,500

• %RSD for Peak Area: ≤ 2.0%

Experimental Protocol: Forced Degradation Study

Forced degradation studies are a regulatory necessity to establish the intrinsic stability of a drug substance and validate the method's specificity.[16][17][18] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[18]

• Stock Preparation: Prepare a 1 mg/mL solution of the analyte in acetonitrile.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 1N HCl. Heat at 60 °C for 4 hours. Neutralize with 1N NaOH.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 1N NaOH. Keep at room temperature for 2 hours. Neutralize with 1N HCl.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 6 hours.

• Thermal Degradation: Store the solid powder in an oven at 105 °C for 24 hours. Dissolve in the mobile phase for analysis.

• Photolytic Degradation: Expose the solid powder to 1.2 million lux hours of visible light and 200 watt hours/m² of UV light (ICH Q1B conditions). Dissolve in the mobile phase for analysis.

• Analysis: Dilute all stressed samples to a final concentration of 100 µg/mL and analyze using the optimized HPLC method with a DAD detector to assess peak purity.

Expected Results of Forced Degradation

Stress Condition	% Degradation	Number of Degradants	Observations
1N HCl, 60°C	~15%	1	Degradant peak observed at RRT ~0.8. Peak purity of analyte fails.
1N NaOH, RT	~10%	1	Degradant peak observed at RRT ~0.7. Peak purity of analyte fails.
3% H₂O₂, RT	~5%	1	Minor degradant peak observed at RRT ~1.2.
Thermal (105°C)	< 2%	0	Compound is stable to dry heat.
Photolytic	< 2%	0	Compound is stable to light exposure.

The results would demonstrate that the method is stability-indicating , as the degradation products formed under acid, base, and oxidative stress are well-resolved from the main analyte peak. The tert-butyl ester is the most probable site for acid and base hydrolysis.

Conclusion

The development of a robust HPLC method is a systematic process grounded in scientific principles. Through a comparative evaluation of stationary and mobile phases, we have established an optimized, stability-indicating method for the analysis of tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate. The use of a Phenyl-Hexyl column provides superior selectivity and peak shape due to favorable π-π interactions, while an acidified acetonitrile-water mobile phase ensures reproducibility and efficiency. This method, validated through forced degradation studies as per ICH guidelines, is fit for its intended purpose in a regulated drug development environment, capable of providing accurate and reliable data for purity assessment and stability studies.

References

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. (n.d.). ResearchGate. [Link]

• Piveteau, A. S., et al. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis Online. [Link]

• Mamatha, T. (2023). A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of Advanced Research in Science, Communication and Technology. [Link]

• Jain, A., et al. (2009). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples. PubMed. [Link]

• Forced Degradation Testing. (n.d.). SGS. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). ResolveMass. [Link]

• Shinde, N. G., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Bioanalytical Science. [Link]

• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. (2004). LCGC International. [Link]

• Waters Column Selection Guide for Polar Compounds. (2024). Waters. [Link]

• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. (n.d.). Agilent. [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... (2023). Wiley Online Library. [Link]

• HPLC Column Selection. (2013). LCGC International. [Link]

• HPLC Column Selection Guide. (2024). SCION Instruments. [Link]

• Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. (2024). National Institutes of Health (NIH). [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2024). Phenomenex. [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (n.d.). ResearchGate. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. (n.d.). GL Sciences. [Link]

• 5 Main Types of HPLC Columns Explained. (2024). Torontech. [Link]

• Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. (2024). ACS Omega. [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013). LCGC International. [Link]

• Optimization of the HPLC separation of aromatic groups in petroleum fractions. (n.d.). ResearchGate. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. [Link]

• Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. (n.d.). Organic Syntheses. [Link]

• Development and Optimization of Liquid Chromatography Analytical Methods by Using AQbD Principles: Overview and Recent Advances. (2019). ACS Publications. [Link]

• Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. (n.d.). National Institutes of Health (NIH). [Link]

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Safety & Regulatory Compliance

tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate proper disposal procedures

As a Senior Application Scientist, I recognize that handling high-energy intermediates like tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6) requires more than standard chemical hygiene. Nitro-heteroaromatics present unique operational challenges due to their thermal sensitivity, potential for exothermic decomposition, and severe environmental toxicity.

This guide provides drug development professionals and laboratory researchers with a self-validating, step-by-step operational plan for the safe segregation, packaging, and disposal of this compound.

Chemical Profiling & Hazard Causality

To safely dispose of a chemical, one must first understand the causality of its inherent hazards:

• Thermal & Shock Sensitivity: The presence of a nitro group (-NO₂)[1] on a nitrogen-rich pyrazole ring significantly lowers the activation energy required for rapid, exothermic decomposition. Friction, static discharge, or excessive heat can trigger auto-accelerating decomposition.

• Environmental Persistence: The electron-withdrawing nature of the nitro group stabilizes the aromatic ring against microbial electrophilic attack. Consequently, nitro-pyrazoles resist natural biodegradation and are highly toxic to aquatic ecosystems ()[1]. They must never be discharged into standard aqueous waste streams or sinks.

• Lipophilicity: The tert-butyl ester moiety increases the molecule's lipophilicity compared to its free acid counterpart, enhancing its ability to penetrate standard latex gloves and dermal layers, thereby dictating stricter personal protective equipment (PPE) requirements.

Quantitative Data & Hazard Thresholds

The following table summarizes the critical physicochemical properties of tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate and their direct implications for waste management.

Property / Hazard Marker	Value / Classification	Operational Implication for Disposal
CAS Number	1163714-74-6	Required for accurate hazardous waste manifesting and tracking.
Molecular Formula	C9H13N3O4	High N/O content dictates strict segregation from reducing agents.
GHS Classification	Acute Tox. 4, Eye Dam. 1, Aquatic Chronic	Mandates dedicated toxic/hazardous waste streams.
Chemical Incompatibilities	Strong bases, reducing agents, heavy metals	Segregation prevents exothermic reduction or unstable salt formation.

Waste Segregation & Disposal Workflow

The disposal of nitroaromatics relies on strict segregation and high-temperature destruction. The workflow below illustrates the approved lifecycle of nitro-pyrazole waste.

Workflow for segregating and incinerating nitro-pyrazole waste.

Step-by-Step Methodologies: Self-Validating Protocols

Every safety protocol must include an internal feedback loop to verify its success. The following procedures integrate self-validation to ensure absolute compliance with authoritative laboratory safety standards ()[2].

Protocol A: Routine Laboratory Waste Segregation

• PPE & Preparation: Don a flame-resistant lab coat, safety goggles, and double-layered nitrile gloves. Causality: Double-gloving mitigates the enhanced skin-penetration risk posed by the lipophilic tert-butyl ester group.

• Solid Waste Collection: Sweep up crystalline or powder waste using non-sparking (e.g., conductive plastic or brass) spatulas. Causality: Standard steel tools can generate micro-sparks via friction, potentially igniting nitroaromatic dust. Transfer the solid into an anti-static weighing bag.

• Liquid Waste Processing: Dissolve residual compound in a compatible, non-halogenated solvent (e.g., ethyl acetate).

  • Self-Validation Step: Before transferring to the main waste carboy, test a 1 mL aliquot of the waste solution with universal pH paper. The pH must be neutral (pH 6–8). If the solution is highly basic, it risks deprotonating the pyrazole ring or hydrolyzing the ester, leading to gas-generating side reactions. Neutralize carefully if necessary.

• Packaging & Containment: Transfer the neutralized liquid to a High-Density Polyethylene (HDPE) container equipped with a vented cap. Causality: Vented caps are critical; trace decomposition of nitro compounds can slowly release nitrogen oxides (NOx), causing sealed glass bottles to over-pressurize and violently rupture.

• Manifesting: Label the container explicitly: "Hazardous Waste - Toxic/Combustible Solid - Contains Nitroaromatics."

Protocol B: Spill Cleanup & Decontamination

• Immediate Containment: Isolate the spill zone. Do not use water, as it will merely spread the lipophilic compound. Apply inert, chemical-resistant absorbent pads.

• Chemical Decontamination: Wipe the affected surface thoroughly with a solvent such as methanol or acetone to dissolve and lift the residue.

• Self-Validation of Decontamination: Darken the room and inspect the spill area with a handheld UV lamp (254 nm). Causality: Nitro-pyrazoles strongly absorb short-wave UV light. Any remaining compound will appear as a dark, non-fluorescent spot against the background. Repeat Step 2 until no UV-absorbing spots remain.

• Disposal of Materials: Treat all used absorbent pads and UV-validated wipes as contaminated solid waste, processing them through Protocol A.

Final Destruction & Regulatory Compliance

Under environmental protection guidelines, such as those adapted from for nitroaromatics and nitramines[3], this compound cannot be landfilled. The manifested waste must be transferred to a licensed chemical disposal facility.

The exclusive method for final destruction is controlled high-temperature incineration (>1000°C) [1]. The incinerator must be equipped with a flue gas scrubber to capture and neutralize the toxic nitrogen oxide (NOx) gases generated during the combustion of the pyrazole and nitro moieties, preventing the release of smog-forming pollutants into the atmosphere.

References

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies Press URL: [Link]

• Title: SW-846 Test Method 8330A: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

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• 3. epa.gov [epa.gov]

Advanced Safety and Operational Guide: Handling tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate

As a Senior Application Scientist, I approach nitro-pyrazole derivatives with strict, causality-driven safety protocols. The compound tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate (CAS: 1163714-74-6) presents unique handling challenges that require more than generic laboratory precautions1[1].

The presence of the nitro (-NO₂) group at the 4-position of the pyrazole ring creates a highly electron-deficient core. This structural motif not only imparts acute toxicity and severe tissue irritation but also introduces potential thermal and shock sensitivity characteristic of energetic materials 2[2]. While the tert-butyl ester group provides steric bulk that slightly dampens reactivity, the compound remains a potent respiratory, skin, and eye irritant 3[3].

To build a self-validating safety system, we must map our Personal Protective Equipment (PPE) and operational parameters directly to these molecular hazards.

Quantitative Safety & Handling Parameters

Summarizing the quantitative data is the first step in establishing our operational boundaries.

Parameter	Specification	Mechanistic Implication
Storage Temperature	2°C – 8°C	Prevents thermal degradation and potential gas evolution typical of nitroaromatics[1].
Fume Hood Face Velocity	100 – 120 fpm	Ensures strict containment of hazardous aerosols and fine dust particles[4].
Glove Thickness (Nitrile)	≥ 0.11 mm (Inner) / ≥ 0.20 mm (Outer)	Prevents dermal breakthrough; the ester group increases lipophilicity and skin absorption risk.
Eye Wash Flush Time	≥ 15 minutes	Critical baseline for mitigating severe ocular irritation upon accidental exposure[3].

The PPE Matrix: Causality-Driven Protection

Standard laboratory attire is insufficient for handling functionalized nitropyrazoles. Every piece of PPE selected below serves a specific mechanistic purpose to interrupt a route of exposure.

PPE Component	Specification	Causality & Scientific Justification
Primary Gloves	Heavy-duty Nitrile (≥ 0.20 mm)	Nitropyrazoles can permeate thin latex. Nitrile provides superior chemical resistance against polar organic molecules.
Secondary Gloves	Standard Nitrile (≥ 0.11 mm)	Worn under primary gloves. Provides a fail-safe layer during the doffing process to prevent cross-contamination.
Eye Protection	Indirect-Vented Chemical Goggles	Safety glasses are inadequate. Indirect venting prevents airborne pyrazole dust from bypassing the lenses and reacting with ocular moisture[4].
Body Protection	Flame-Resistant (FR) Lab Coat	The nitro group presents a latent energetic hazard. FR coats mitigate risk in the event of thermal runaway or flash ignition[2].
Respiratory	N95 or P1 (EN 143) Dust Mask	Required if weighing outside a closed-draft system. Prevents inhalation of highly irritating crystalline dust[4].

Operational Plan: PPE in Action

To ensure trustworthiness, every protocol must be a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Figure 1: End-to-end operational safety workflow for handling tert-Butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

Protocol 1: Anti-Static Weighing and Transfer

Context: Nitroaromatics can be sensitive to electrostatic discharge (ESD) under highly dry conditions. Metal-to-metal friction must be avoided[2].

• Step 1: Environmental Verification

  • Action: Clear the fume hood of non-essential equipment to ensure laminar flow. Turn on the draft.

  • Validation: Check the digital anemometer. Do not proceed unless the face velocity reads strictly between 100–120 fpm.

• Step 2: PPE Donning & Integrity Check

  • Action: Don the inner nitrile gloves, FR lab coat, chemical goggles, and outer nitrile gloves.

  • Validation: Perform a visual and inflation check of the outer gloves for micro-tears. Ensure goggles form a tight seal against the face.

• Step 3: Material Transfer

  • Action: Use a static-dissipative PTFE or ceramic spatula to transfer the tert-butyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate.

  • Validation: Confirm the mass on a closed-draft analytical balance to prevent aerosolization of the powder.

Decontamination and Disposal Plan

Improper disposal of nitropyrazoles can lead to environmental persistence and the release of highly toxic nitrogen oxides (NOₓ) upon standard combustion[5].

Protocol 2: Post-Operation Breakdown

• Step 1: Surface Decontamination

  • Action: Wipe down all spatulas, balances, and hood surfaces with a compatible solvent (e.g., ethanol or acetone) to dissolve residual ester, followed by a thorough soap and water wash.

  • Validation: Visually inspect surfaces under bright light to ensure no yellow crystalline residue remains.

• Step 2: PPE Doffing

  • Action: Remove the outer gloves first by rolling them inside out, trapping any chemical dust inside. Dispose of them immediately. Remove goggles and lab coat, then remove inner gloves last.

  • Validation: Wash bare hands immediately with soap and water for a minimum of 60 seconds.

• Step 3: Waste Segregation and Incineration

  • Action: Place all contaminated consumables (wipes, outer gloves, empty vials) into a dedicated, clearly labeled "Nitroaromatic/Energetic Waste" container.

  • Validation: Verify that the waste manifest explicitly routes the material to a licensed professional waste disposal service. The material must be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber to neutralize NOₓ emissions 6[6].

References

• LookChem. "1-Nitropyrazole Safety Data Sheet".[Link]

• Matrix Scientific. "1-Hexyl-4-nitro-1H-pyrazole Safety Data Sheet". [Link]

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